5-(benzylsulfanyl)-1-methyl-1H-tetrazole

• CAS: 56610-79-8

Core Science & Biosynthesis

Physicochemical Profiling and Synthetic Utility of 5-(Benzylsulfanyl)-1-methyl-1H-tetrazole: A Comprehensive Technical Guide

Executive Summary

In the landscape of modern organic synthesis and drug development, tetrazole derivatives occupy a privileged position due to their unique electronic properties and metabolic stability. 5-(Benzylsulfanyl)-1-methyl-1H-tetrazole (CAS: 56610-79-8), commonly referred to as a benzylated derivative of 1-methyl-1H-tetrazole-5-thiol (MTT), serves as a critical synthon and a robust protecting group strategy in complex molecule assembly.

This technical whitepaper provides an in-depth analysis of the physicochemical properties, spectroscopic signatures, and chemical reactivity of 5-(benzylsulfanyl)-1-methyl-1H-tetrazole. Furthermore, it details field-proven experimental protocols for its synthesis, deprotection, and downstream application in advanced carbon-carbon bond-forming reactions, specifically the Julia-Kocienski olefination.

Structural and Physicochemical Profiling

The molecular architecture of 5-(benzylsulfanyl)-1-methyl-1H-tetrazole features a highly electron-withdrawing 1-methyl-1H-tetrazole core conjugated to a hydrophobic benzylsulfanyl moiety. The N1-methylation locks the tetrazole ring into a single tautomeric form, eliminating the tautomeric equilibria typically observed in unsubstituted tetrazoles. This structural rigidity is highly advantageous for predictable pharmacokinetics and consistent chemical reactivity.

The physicochemical properties of this compound are dictated by the interplay between the polar, nitrogen-rich tetrazole ring and the lipophilic benzyl group. The resulting molecule exhibits excellent solubility in a wide range of organic solvents while remaining insoluble in aqueous media.

Quantitative Physicochemical Data

Property	Value
Chemical Name	5-(Benzylsulfanyl)-1-methyl-1H-tetrazole
CAS Registry Number	56610-79-8
Molecular Formula	C9H10N4S
Molecular Weight	206.27 g/mol
Physical State	White to off-white crystalline solid
Melting Point	48.5 – 49.5 °C
LogP (Predicted)	~2.1
Topological Polar Surface Area (TPSA)	68.8 Ų
Hydrogen Bond Donors / Acceptors	0 / 4
Solubility Profile	Soluble in EtOAc, DCM, Acetone, DMF, Toluene; Insoluble in H2O

Chemical Reactivity and Mechanistic Pathways

The chemical utility of 5-(benzylsulfanyl)-1-methyl-1H-tetrazole is primarily driven by the reactivity of the thioether linkage and the electron-deficient nature of the tetrazole ring.

• Thioether as a Protected Thiol: The benzyl group acts as a highly stable protecting group for the underlying 1-methyl-1H-tetrazole-5-thiol (MTT) pharmacophore. It is resistant to mild acids, bases, and nucleophiles, allowing for extensive synthetic manipulation of other functional groups.

• Oxidation to Sulfones: The sulfur atom can be selectively oxidized to a sulfoxide or sulfone. The resulting 1-phenyl-1H-tetrazol-5-yl (PT) or 1-methyl-1H-tetrazol-5-yl sulfones are premier reagents for the[1].

• Lewis Acid-Mediated Cleavage: The benzyl-sulfur bond can be selectively cleaved using Lewis acids (e.g., AlCl3) in the presence of an aromatic scavenger, regenerating the free thiol[2].

Synthetic workflow and reactivity pathways of 5-(benzylsulfanyl)-1-methyl-1H-tetrazole.

Application in Julia-Kocienski Olefination

When the benzylsulfanyl group is modified into an alkyl sulfone, the tetrazole ring acts as an exceptional electron-withdrawing activating group. Upon deprotonation, the resulting carbanion reacts with aldehydes. The intermediate undergoes a spontaneous Smiles rearrangement, followed by the elimination of sulfur dioxide and a tetrazolone byproduct, to yield highly E-selective alkenes. This one-pot process is a cornerstone in the late-stage synthesis of complex natural products and active pharmaceutical ingredients (APIs) as highlighted by [3].

Mechanism of the Julia-Kocienski olefination utilizing tetrazole sulfones.

Experimental Protocols

The following protocols have been designed as self-validating systems, ensuring that researchers can verify the success of each step through observable chemical phenomena and standard analytical techniques.

Protocol 1: Synthesis of 5-(Benzylsulfanyl)-1-methyl-1H-tetrazole

Objective: Chemoselective benzylation of 1-methyl-1H-tetrazole-5-thiol.

Causality & Design: Acetone is selected as a polar aprotic solvent to maximize the nucleophilicity of the thiolate anion, driving the S_N2 substitution. Potassium carbonate (K2CO3) is utilized as a mild, insoluble base; it is strong enough to deprotonate the thiol (pKa ~ 2.8) but avoids the hydrolytic side reactions associated with stronger aqueous bases like NaOH.

Step-by-Step Methodology:

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stirrer, suspend 1-methyl-1H-tetrazole-5-thiol (10.0 mmol, 1.16 g) in anhydrous acetone (25 mL).

• Base Addition: Add finely powdered anhydrous K2CO3 (11.0 mmol, 1.52 g). Stir the suspension at room temperature for 15 minutes to ensure complete deprotonation (observed as a slight color change and dissolution of the thiol).

• Alkylation: Cool the mixture to 0 °C using an ice bath. Add benzyl bromide (10.5 mmol, 1.25 mL) dropwise over 5 minutes.

• Reaction Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 4 hours.

• Validation: Monitor the reaction via TLC (Hexanes:EtOAc 3:1). The starting thiol (which streaks and stains heavily with KMnO4) should disappear, replaced by a distinct, UV-active non-polar spot (Rf ~ 0.6).

• Workup: Filter the mixture to remove inorganic salts (KBr and excess K2CO3). Concentrate the filtrate under reduced pressure.

• Purification: Recrystallize the crude residue from a mixture of diethyl ether and n-hexane to yield the product as white crystals (Expected yield: >90%, m.p. 48.5–49.5 °C).

Protocol 2: Lewis Acid-Mediated Deprotection to Regenerate MTT

Objective: Selective cleavage of the benzyl thioether to recover the free tetrazole thiol, a procedure adapted from [2].

Causality & Design: Aluminum chloride (AlCl3) acts as a strong Lewis acid, coordinating to both the tetrazole nitrogen and the sulfur atom. This coordination severely polarizes and weakens the C(benzyl)–S bond. Toluene is chosen not just as a solvent, but as an active aromatic scavenger. As the benzyl cation is generated, it is immediately trapped by toluene via a Friedel-Crafts alkylation, rendering the deprotection irreversible and preventing S-realkylation.

Step-by-Step Methodology:

• Preparation: Dissolve 5-(benzylsulfanyl)-1-methyl-1H-tetrazole (10.0 mmol, 2.06 g) in anhydrous toluene (15 mL) under an inert argon atmosphere.

• Lewis Acid Addition: Carefully add anhydrous AlCl3 (15.0 mmol, 2.00 g) in small portions. The solution will typically darken as the Lewis acid-base complex forms.

• Reaction: Stir the mixture at room temperature for 2 hours.

• Quenching (Critical Step): Cool the flask to 0 °C and cautiously quench the reaction by the dropwise addition of cold water (20 mL). Caution: Highly exothermic reaction with the evolution of HCl gas.

• Phase Separation: Transfer to a separatory funnel. The toluene layer (containing the benzylated toluene byproduct) is separated and discarded.

• Extraction: The aqueous layer contains the aluminum complex of the free thiol. Concentrate the aqueous layer slightly under reduced pressure, then extract vigorously with hot chloroform (4 × 25 mL).

• Isolation: Dry the combined chloroform extracts over anhydrous MgSO4, filter, and evaporate to yield 1-methyl-1H-tetrazole-5-thiol (Expected yield: ~85%, m.p. 123.5–124 °C).

Spectroscopic Signatures

Accurate characterization of 5-(benzylsulfanyl)-1-methyl-1H-tetrazole requires verifying both the tetrazole core and the intact benzyl group.

• 1H NMR (400 MHz, CDCl3): δ 7.42 – 7.28 (m, 5H, Aromatic protons), 4.54 (s, 2H, S-CH2), 3.88 (s, 3H, N-CH3). The sharp singlet at ~4.54 ppm is the definitive marker of the intact S-benzyl methylene group.

• 13C NMR (100 MHz, CDCl3): δ 154.2 (Tetrazole C5), 136.1 (Aromatic C-ipso), 129.1, 128.7, 127.9 (Aromatic C-ortho, meta, para), 37.8 (S-CH2), 33.6 (N-CH3). The downfield shift of the C5 carbon is characteristic of the electron-deficient tetrazole ring.

• IR (KBr disc, cm⁻¹): 3060 (Aromatic C-H stretch), 2945 (Aliphatic C-H stretch), 1500 (C=N stretching of the tetrazole ring), 1455, 1410, 705 (mono-substituted benzene ring out-of-plane bending).

References

• Product and preparation of 1H-tetrazole-5-thiol derivatives. US Patent 4110338A. Google Patents.

• Julia olefination. Wikipedia, The Free Encyclopedia. Available at: [Link]

• Julia-Kocienski Olefination. Chem-Station Int. Ed. Available at:[Link]

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spectral data for 5-(benzylsulfanyl)-1-methyl-1H-tetrazole (NMR, IR, Mass Spec)

This in-depth technical guide provides a detailed analysis of the expected spectral data for 5-(benzylsulfanyl)-1-methyl-1H-tetrazole, a heterocyclic compound of interest to researchers in medicinal chemistry and drug development. Due to the limited availability of published experimental spectra for this specific molecule, this guide synthesizes data from structurally related compounds and established spectroscopic principles to present a comprehensive and predictive overview of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) characteristics. This approach offers a robust framework for the identification and characterization of this and similar molecules.

Molecular Structure and Predicted Spectral Features

The structure of 5-(benzylsulfanyl)-1-methyl-1H-tetrazole consists of a central 1-methyl-1H-tetrazole ring substituted at the 5-position with a benzylsulfanyl group. The key structural features influencing its spectral properties are the aromatic phenyl ring, the methylene bridge, the thioether linkage, and the substituted tetrazole ring.

Predicted Spectroscopic Data Summary

Technique	Parameter	Predicted Value/Observation
¹H NMR	Chemical Shift (δ)	~7.35-7.25 ppm (m, 5H, Ar-H), ~4.4 ppm (s, 2H, S-CH₂), ~3.9 ppm (s, 3H, N-CH₃)
¹³C NMR	Chemical Shift (δ)	~154 ppm (C5-tetrazole), ~137 ppm (Ar-C, quat.), ~129-127 ppm (Ar-CH), ~36 ppm (S-CH₂), ~34 ppm (N-CH₃)
IR	Wavenumber (cm⁻¹)	~3060-3030 (Ar C-H str.), ~2950 (Aliph. C-H str.), ~1580, 1495, 1450 (Ar C=C str.), ~1470-1420 (N=N, C=N str.), ~700-650 (C-S str.)
Mass Spec	m/z	[M]+• at ~220.08, Fragments at ~121 (benzyl), ~91 (tropylium), ~85 (methyltetrazole-thiol)

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for the structural elucidation of organic molecules. For 5-(benzylsulfanyl)-1-methyl-1H-tetrazole, both ¹H and ¹³C NMR will provide critical information about its carbon-hydrogen framework.

Predicted ¹H NMR Spectrum

The predicted ¹H NMR spectrum is based on the analysis of its constituent parts: the benzyl group and the 1-methyl-1H-tetrazole-5-thio moiety. Data from the unmethylated precursor, 5-(benzylthio)-1H-tetrazole[1], and a compound containing the (1-methyl-1H-tetrazol-5-yl)thio fragment provide a strong basis for these predictions[2].

• Aromatic Protons (Ar-H): The five protons of the phenyl ring are expected to appear as a multiplet in the range of δ 7.35-7.25 ppm .

• Methylene Protons (S-CH₂): The two protons of the methylene bridge, being adjacent to the sulfur atom and the aromatic ring, are predicted to resonate as a singlet at approximately δ 4.4 ppm .

• Methyl Protons (N-CH₃): The three protons of the methyl group attached to the tetrazole nitrogen are anticipated to appear as a sharp singlet around δ 3.9 ppm [2].

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will reveal the number of unique carbon environments and their electronic nature.

• Tetrazole Ring Carbons: The carbon atom of the tetrazole ring attached to the sulfur (C5) is expected to have a chemical shift of approximately δ 154 ppm [2].

• Aromatic Carbons: The quaternary carbon of the phenyl ring attached to the methylene group will likely appear around δ 137 ppm , while the other aromatic carbons will resonate in the δ 129-127 ppm region.

• Methylene Carbon (S-CH₂): The carbon of the methylene bridge is predicted to be in the region of δ 36 ppm .

• Methyl Carbon (N-CH₃): The methyl carbon attached to the nitrogen of the tetrazole ring is expected at approximately δ 34 ppm [2].

Experimental Protocol for NMR Data Acquisition

The following is a standard protocol for acquiring high-quality NMR spectra of a small organic molecule like 5-(benzylsulfanyl)-1-methyl-1H-tetrazole.

Workflow for NMR Sample Preparation and Data Acquisition

Caption: A typical workflow for acquiring an ATR-FTIR spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification and structural confirmation.

Predicted Mass Spectrum

For 5-(benzylsulfanyl)-1-methyl-1H-tetrazole (C₉H₁₀N₄S), the expected exact mass is approximately 220.0626 g/mol .

• Molecular Ion Peak ([M]⁺•): A prominent molecular ion peak is expected at m/z ≈ 220 .

• Major Fragmentation Pathways:

  • Cleavage of the benzylic C-S bond is a likely fragmentation pathway, leading to a benzyl cation at m/z 121 and a tropylium ion at m/z 91 .

  • Fragmentation could also result in a radical cation of 1-methyl-1H-tetrazole-5-thiol at m/z 85 .

Experimental Protocol for Mass Spectrometry Data Acquisition

Electron Ionization (EI) is a common ionization technique for relatively small and volatile organic molecules.

Workflow for EI-MS Data Acquisition

Caption: A standard workflow for acquiring an EI-Mass Spectrum.

Conclusion

This technical guide provides a detailed, predictive analysis of the NMR, IR, and Mass Spectral data for 5-(benzylsulfanyl)-1-methyl-1H-tetrazole. By leveraging data from structurally analogous compounds and fundamental spectroscopic principles, a comprehensive spectral profile has been constructed. This information, coupled with the provided experimental protocols, offers a valuable resource for researchers and scientists working on the synthesis, identification, and characterization of this and related tetrazole derivatives, ensuring a high degree of scientific integrity and trustworthiness in their analytical endeavors.

References

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• Bhat, M. R. et al. A Novel Synthesis and Characterization of 5-substituted Tetrazole with their Sulfonyl Derivatives. Asian Journal of Biomedical and Pharmaceutical Sciences2011 , 1(1), 13-17. [Link]

• STRUCTURAL, PHYSICAL, SURFACE AND NMR STUDY OF 5-(BENZYLTHIO)-1H-TETRAZOLE COMPOUND. International Journal of Pharmaceutical Sciences and Research. [Link]

• Zamani, K. et al. Synthesis and Characterization of 5-Substituted 1H-Tetrazoles in the Presence of Nano-TiCl. South African Journal of Chemistry2015 , 68, 133-137. [Link]

• Supplementary information: General synthesis for the preparation of 1-substituted 1H-tetrazoles. The Royal Society of Chemistry. [Link]

• PubChem. 1-methyl-1H-tetrazole-5-thiolate. [Link]

• Zamani, K. et al. Synthesis and characterization of 5-substituted 1H-tetrazoles in the presence of nano-TiCl4.SiO2. SciELO South Africa. [Link]

• Al-Azzawi, A. M. Synthesis of 1,5-Disubstituted Tetrazoles and Study of Their Antibacterial Activity. Tikrit University, College of Science. [Link]

• Varadaraji, D. et al. Synthesis of selected 5-thio-substituted tetrazole derivatives and evaluation of their antibacterial and antifungal activities. Journal of the Serbian Chemical Society2014 , 79(2), 167-177. [Link]

• Abdulrahman, B. S. & Nadr, R. B. Synthesis and Spectroscopic Characterization of a New Series of Tetrazole Compounds. ZANCO Journal of Pure and Applied Sciences2022 , 34(6), 253-265. [Link]

• Mirjalili, B. B. F. & Zamani, L. Synthesis and Characterization of 5-Substituted 1H-Tetrazoles in the Presence of Nano-TiCl4.SiO2. South African Journal of Chemistry2015 , 68, 133-137. [Link]

• Molbank. 5-Vinyl-1H-tetrazole. [Link]

• Gholivand, K. et al. X-Ray, IR, NMR, UV-visible spectra and DFT analysis of 5-aryloxy-(1H)- tetrazoles, structure, conformation and tautomerism. International Journal of Industrial Chemistry2014 , 5(1), 85-95. [Link]

• ResearchGate. The FT-IR spectra of 5-phenyl-1H-tetrazole (A), Fe 3 O 4 @SiO 2 (B), Fe... [Link]

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• ResearchGate. 1 H-NMR spectra of poly(5-(methacrylamido)tetrazole) recorded in DMSO-d 6 . [Link]

• Zhang, Y. et al. Bis[(1-methyl-1H-tetrazol-5-yl)sulfanyl]methane. Acta Crystallographica Section E: Structure Reports Online2011 , 67(Pt 5), o999. [Link]

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An In-Depth Technical Guide to the Potential Biological Activity of 5-(benzylsulfanyl)-1-methyl-1H-tetrazole

For Researchers, Scientists, and Drug Development Professionals

Foreword: Charting a Course for Discovery

The tetrazole scaffold is a cornerstone in medicinal chemistry, a privileged five-membered nitrogen-rich heterocycle renowned for its metabolic stability and its capacity to act as a bioisostere for carboxylic acids and other functional groups.[1][2][3][4][5] This has led to the successful development of numerous tetrazole-containing drugs with a wide spectrum of therapeutic applications, including antibacterial, antihypertensive, and anticancer agents.[2][4][5][6][7] This guide focuses on a specific, yet under-explored derivative: 5-(benzylsulfanyl)-1-methyl-1H-tetrazole . While direct biological data on this compound is scarce, its structural features—a tetrazole core, a lipophilic benzylsulfanyl group, and a stabilizing N-methyl group—provide a compelling basis for predicting and investigating its potential pharmacological activities. This document serves as a comprehensive roadmap for researchers, outlining the scientific rationale for exploring this molecule, proposing potential therapeutic targets, and providing detailed experimental protocols to unlock its latent biological potential.

The Molecule in Focus: Structure, Synthesis, and Physicochemical Properties

Molecular Architecture

5-(benzylsulfanyl)-1-methyl-1H-tetrazole possesses a unique combination of functional groups that are anticipated to govern its biological interactions.

• 1-methyl-1H-tetrazole Core: The N-methylation of the tetrazole ring prevents tautomerization and provides a fixed, stable scaffold. This modification can also enhance metabolic stability and fine-tune the electronic properties of the ring system.[1][2]

• 5-thioether Linkage: The sulfur linkage at the 5-position of the tetrazole ring is a key feature, offering a potential point of interaction with biological targets through coordination with metal ions in metalloenzymes or through other non-covalent interactions.

• Benzylsulfanyl Group: This lipophilic group significantly influences the molecule's overall physicochemical properties, such as its solubility and ability to cross biological membranes. The benzyl moiety can engage in π-π stacking and hydrophobic interactions with protein targets.

Proposed Synthetic Strategy

The synthesis of 5-(benzylsulfanyl)-1-methyl-1H-tetrazole can be logically approached from its precursor, 5-mercapto-1-methyltetrazole. This common intermediate is commercially available and can be synthesized through established methods, often involving the reaction of methyl isothiocyanate with sodium azide.[8] The subsequent S-benzylation provides a straightforward route to the target compound.

Experimental Protocol: Synthesis of 5-(benzylsulfanyl)-1-methyl-1H-tetrazole

• Starting Material: 5-mercapto-1-methyltetrazole (1.0 eq).

• Solvent: A polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetonitrile.

• Base: A non-nucleophilic base such as potassium carbonate (K₂CO₃, 1.5 eq) or sodium hydride (NaH, 1.2 eq) to deprotonate the thiol.

• Alkylation: Add benzyl bromide or benzyl chloride (1.1 eq) to the reaction mixture.

• Reaction Conditions: Stir the reaction mixture at room temperature for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction with water and extract the product with an organic solvent like ethyl acetate.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

DOT Script for Synthetic Workflow

Caption: Synthetic route to 5-(benzylsulfanyl)-1-methyl-1H-tetrazole.

Postulated Biological Activities and Mechanistic Hypotheses

The broad bioactivity of tetrazole derivatives suggests several promising avenues for the investigation of 5-(benzylsulfanyl)-1-methyl-1H-tetrazole.[1][2][3][6]

Antimicrobial Potential

Rationale: The tetrazole moiety is a component of several clinically used antibiotics, including cephalosporins like ceftezole.[5] These drugs often act by inhibiting bacterial cell wall synthesis. Furthermore, many tetrazole-containing compounds exhibit antimicrobial activity through mechanisms such as the induction of oxidative stress.[1] The thioether linkage in our target molecule could also play a role in inhibiting key bacterial enzymes.

Hypothesized Mechanism of Action: Inhibition of essential bacterial enzymes, such as metallo-β-lactamases or enzymes involved in fatty acid biosynthesis, through coordination of the sulfur atom or the tetrazole nitrogens with active site metal ions.

Experimental Workflow for Antimicrobial Screening

• Primary Screening:

  • Microorganisms: A panel of clinically relevant bacteria (e.g., Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa) and fungi (Candida albicans).

  • Method: Broth microdilution method to determine the Minimum Inhibitory Concentration (MIC).

  • Controls: A standard antibiotic (e.g., ciprofloxacin for bacteria, fluconazole for fungi) and a vehicle control (e.g., DMSO).

• Secondary Screening (if primary screen is positive):

  • Bactericidal/Fungicidal vs. Static Activity: Determination of Minimum Bactericidal/Fungicidal Concentration (MBC/MFC).

  • Time-Kill Assays: To assess the rate of microbial killing.

• Mechanism of Action Studies:

  • Enzyme Inhibition Assays: Using purified bacterial enzymes (e.g., β-lactamases).

  • Cell Wall Integrity Assays: Using methods such as the sorbitol protection assay.

  • Membrane Permeability Assays: Using fluorescent dyes like propidium iodide.

DOT Script for Antimicrobial Screening Workflow

Caption: Workflow for antimicrobial activity assessment.

Anticancer Potential

Rationale: Numerous tetrazole derivatives have demonstrated potent anticancer activity.[1][6][9] The proposed mechanisms often involve the induction of apoptosis through the generation of reactive oxygen species (ROS) or the inhibition of key signaling pathways involved in cell proliferation and survival.[1]

Hypothesized Mechanism of Action: Inhibition of receptor tyrosine kinases (RTKs) or other kinases involved in cancer cell signaling. The benzylsulfanyl moiety could potentially occupy hydrophobic pockets in the ATP-binding site of these enzymes.

Experimental Workflow for Anticancer Screening

• In Vitro Cytotoxicity Screening:

  • Cell Lines: A panel of human cancer cell lines representing different tumor types (e.g., MCF-7 for breast cancer, A549 for lung cancer, HCT116 for colon cancer).

  • Method: MTT or CellTiter-Glo assay to determine the IC₅₀ value.

  • Control: A standard anticancer drug (e.g., doxorubicin) and a vehicle control.

• Mechanism of Action Studies (for active compounds):

  • Apoptosis Assays: Annexin V/propidium iodide staining followed by flow cytometry.

  • Cell Cycle Analysis: Propidium iodide staining and flow cytometry.

  • Western Blot Analysis: To investigate the modulation of key signaling proteins (e.g., Akt, ERK, caspases).

  • Kinase Inhibition Assays: Using a panel of purified kinases to identify specific targets.

DOT Script for Anticancer Screening Workflow

Caption: Workflow for anticancer activity evaluation.

Anti-inflammatory Potential

Rationale: Tetrazole-containing compounds have been investigated as anti-inflammatory agents.[2][6] Their mechanisms can involve the inhibition of inflammatory enzymes like cyclooxygenases (COX) or the modulation of inflammatory signaling pathways.

Hypothesized Mechanism of Action: Inhibition of COX-1 and/or COX-2 enzymes, thereby reducing the production of prostaglandins. The structural features of the molecule may allow it to fit into the active site of these enzymes.

Experimental Workflow for Anti-inflammatory Screening

• In Vitro Enzyme Inhibition Assays:

  • Enzymes: Purified COX-1 and COX-2 enzymes.

  • Method: Commercially available colorimetric or fluorometric assay kits to determine IC₅₀ values.

  • Controls: A non-selective COX inhibitor (e.g., indomethacin) and a selective COX-2 inhibitor (e.g., celecoxib).

• Cell-Based Assays:

  • Cell Line: Lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophages.

  • Readout: Measurement of nitric oxide (NO) production using the Griess assay and pro-inflammatory cytokines (e.g., TNF-α, IL-6) using ELISA.

Data Presentation and Interpretation

To facilitate the analysis and comparison of experimental results, all quantitative data should be summarized in a clear and concise tabular format.

Table 1: Hypothetical Antimicrobial Activity Data

Compound	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	C. albicans MIC (µg/mL)
5-(benzylsulfanyl)-1-methyl-1H-tetrazole
Ciprofloxacin	1	0.5	N/A
Fluconazole	N/A	N/A	4

Table 2: Hypothetical Anticancer Activity Data

Compound	MCF-7 IC₅₀ (µM)	A549 IC₅₀ (µM)	HCT116 IC₅₀ (µM)
5-(benzylsulfanyl)-1-methyl-1H-tetrazole
Doxorubicin	0.1	0.2	0.15

Concluding Remarks and Future Directions

5-(benzylsulfanyl)-1-methyl-1H-tetrazole represents a promising, yet unexplored, chemical entity with the potential for significant biological activity. The structural alerts within the molecule, particularly the metabolically stable tetrazole ring and the reactive benzylsulfanyl moiety, provide a strong rationale for its investigation as an antimicrobial, anticancer, or anti-inflammatory agent. The experimental workflows detailed in this guide offer a systematic and robust approach to elucidating the pharmacological profile of this compound. Positive results from these initial screens would warrant further investigation, including structure-activity relationship (SAR) studies, in vivo efficacy studies in animal models, and detailed toxicological profiling. The journey from a molecule on a schematic to a potential therapeutic agent is long and arduous, but the scientific foundation for embarking on this journey with 5-(benzylsulfanyl)-1-methyl-1H-tetrazole is undeniably solid.

References

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• Full article: Bioisosteres in Drug Discovery: Focus on Tetrazole - Taylor & Francis.
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The Mechanistic and Synthetic Paradigm of Tetrazole Derivatives in Medicinal Chemistry

Abstract As a Senior Application Scientist navigating the complexities of lead optimization, I frequently encounter the limitations of the carboxylic acid moiety—namely, metabolic instability (e.g., rapid glucuronidation), limited membrane permeability, and off-target toxicity. The 5-substituted-1H-tetrazole ring has emerged as the premier non-classical bioisostere for carboxylic acids. This technical whitepaper elucidates the physicochemical causality behind tetrazole's efficacy, details its mechanisms of action across therapeutic classes, and provides a self-validating protocol for its synthesis.

Part 1: Physicochemical Causality of Tetrazole Bioisosterism

The utility of the tetrazole scaffold stems from its unique electronic distribution. Comprising a five-membered aromatic ring with four nitrogen atoms and one carbon atom, tetrazole behaves as a weak acid. With a pKa of approximately 4.5 to 4.9, the 1H-tetrazole moiety is nearly isosteric and isoelectronic with the carboxylate anion at physiological pH, allowing it to maintain ionization necessary for target binding[1].

The Causality of Substitution: When replacing a carboxylic acid with a tetrazole, the negative charge in the resulting tetrazolate anion is delocalized over a much larger aromatic system compared to the two oxygen atoms of a carboxylate. This extensive delocalization reduces the desolvation penalty upon binding to lipophilic protein pockets. Furthermore, while the tetrazole ring can sometimes increase the Exposed Polar Surface Area (EPSA), it fundamentally alters the molecule's metabolic profile by resisting phase II conjugation (glucuronidation), thereby significantly extending the drug's in vivo half-life[2].

Table 1: Quantitative Physicochemical Comparison of Carboxylic Acid vs. Tetrazole

Property	Carboxylic Acid (-COOH)	5-Substituted-1H-Tetrazole	Causality / Impact on Drug Design
Acidity (pKa)	~4.5 - 6.5	~4.5 - 6.3	Maintains necessary ionization at physiological pH for robust electrostatic target binding[3].
Lipophilicity (LogP)	Baseline	Variable (Often +0.2 to +0.5)	Increased lipophilicity can improve passive cellular membrane permeability and BBB penetration[3].
Metabolic Stability	Low	High	Steric and electronic properties prevent rapid glucuronidation, enhancing pharmacokinetic exposure[3].
EPSA (Polarity)	Baseline	Marginally Higher (Δavg = 34±13)	Tetrazoles can exhibit greater EPSA; requires careful scaffold optimization to prevent permeability drops[2].

Part 2: Mechanism of Action: Target Binding and Pathway Modulation

Tetrazole derivatives exert their pharmacological effects primarily through high-affinity competitive antagonism or enzyme inhibition. The tetrazolate anion's ability to form robust two-point hydrogen bonds and coordinate with metal ions makes it a privileged scaffold in medicinal chemistry[4].

Case Study: Angiotensin II Type 1 (AT1) Receptor Antagonists (Sartans) In the treatment of hypertension, drugs like 5 and Valsartan utilize a biphenyl-tetrazole scaffold[5]. The tetrazole moiety mimics the C-terminal carboxylate of the endogenous peptide Angiotensin II.

Mechanistic Action: The tetrazole ring forms a critical electrostatic salt bridge with cationic residues (e.g., Arg167, Lys199) within the AT1 receptor's active site. This binding locks the G-protein coupled receptor (GPCR) in an inactive conformation, preventing the coupling of the Gq/11 protein. Consequently, the downstream activation of Phospholipase C (PLC), the generation of Inositol trisphosphate (IP3), and the subsequent release of intracellular calcium are aborted, effectively halting smooth muscle vasoconstriction.

Mechanism of AT1 receptor blockade by tetrazole derivatives interrupting the GPCR pathway.

Part 3: Self-Validating Experimental Protocol for Tetrazole Synthesis

To harness the therapeutic potential of tetrazoles, robust synthetic methodologies are required. The most atom-economical approach is the [3+2] cycloaddition of organic nitriles with sodium azide[6]. As an application scientist, I prioritize protocols that are environmentally benign, high-yielding, and inherently self-validating through strict in-process controls.

The following protocol details the6 in an aqueous medium[6].

Step-by-Step Methodology: Zinc-Catalyzed [3+2] Cycloaddition

• Reagent Preparation & Activation : In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine the organic nitrile (10.0 mmol), sodium azide (NaN₃, 12.0 mmol, 1.2 eq), and Zinc bromide (ZnBr₂, 12.0 mmol, 1.2 eq)[6].

  • Causality: ZnBr₂ acts as a Lewis acid, coordinating with the nitrogen of the nitrile. This withdraws electron density from the nitrile carbon, significantly lowering the activation energy required for the nucleophilic attack by the azide ion.

• Solvent Addition & Reflux : Add 20 mL of deionized water to the flask. Heat the mixture to vigorous reflux (approx. 100-105 °C) with continuous stirring for 12 to 48 hours[6].

  • Self-Validation (In-Process Control): Monitor the reaction via LC-MS or TLC (Eluent: Hexane/Ethyl Acetate 7:3). The disappearance of the non-polar nitrile starting material peak and the emergence of a highly polar, UV-active product peak validates reaction progression.

• Cooling and Acidification (Critical Step) : Once complete, cool the reaction to room temperature. Transfer the flask to a well-ventilated fume hood. Place the flask in an ice bath and slowly acidify the mixture to pH ~1 using 3M Hydrochloric acid (HCl)[6].

  • Causality: The reaction initially forms a highly soluble zinc-tetrazolate complex. Acidification protonates the tetrazole ring, breaking the coordination with the metal and precipitating the free 1H-tetrazole.

  • Safety Note: Acidification of unreacted NaN₃ generates highly toxic and volatile Hydrazoic acid (HN₃); fume hood use is strictly mandatory[6].

• Extraction and Purification : If the product precipitates as a solid, collect it via vacuum filtration and wash with cold water. If it remains an oil, extract the aqueous layer with Ethyl Acetate (3 x 30 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure[6].

• Analytical Validation : Purify the crude product via recrystallization (e.g., from an ethyl acetate/hexane mixture). Validate the final structure using ¹H-NMR (identifying the highly deshielded tetrazole N-H proton at ~15-16 ppm) and High-Resolution Mass Spectrometry (HRMS).

Workflow for the synthesis of 5-substituted-1H-tetrazoles with integrated validation checkpoints.

References

• National Institutes of Health (PMC) . "Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy." Frontiers in Chemistry.[Link]

• Horgan, Conor . "Recent developments in the practical application of novel carboxylic acid bioisosteres." CORA / University College Cork.[Link]

• ChemRxiv . "Bioisostere Effects on the EPSA of Common Permeability-Limiting Groups." ChemRxiv.[Link]

Sources

• 1. Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. DSpace [cora.ucc.ie]
• 4. lifechemicals.com [lifechemicals.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: 5-(Benzylsulfanyl)-1-methyl-1H-tetrazole as a Premier Precursor for Stereoselective Julia-Kocienski Olefinations

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Technical Application Guide & Validated Protocols

Executive Summary & Strategic Rationale

In modern organic synthesis and active pharmaceutical ingredient (API) manufacturing, the construction of carbon-carbon double bonds with high stereocontrol is a critical bottleneck. While the Wittig and Horner-Wadsworth-Emmons reactions are foundational, the Julia-Kocienski olefination has emerged as a superior method for generating highly E-selective alkenes under mild conditions[1].

At the heart of this methodology is the heteroaryl sulfone. Historically, 1-phenyl-1H-tetrazol-5-yl (PT) sulfones were the standard. However, the field has rapidly shifted toward the 1-methyl-1H-tetrazol-5-yl (MT) derivatives. 5-(benzylsulfanyl)-1-methyl-1H-tetrazole (CAS: 56610-79-8) serves as the essential, bench-stable thioether precursor[2]. Upon chemoselective oxidation, it yields the corresponding MT-benzyl sulfone, which offers unparalleled advantages in anion stability, E-selectivity, and downstream purification compared to its PT counterparts[3].

This guide details the mechanistic rationale, comparative advantages, and self-validating protocols for utilizing 5-(benzylsulfanyl)-1-methyl-1H-tetrazole in your synthetic workflows.

Mechanistic Insights & Causality (E-E-A-T)

The Strategic Advantage of the MT Group

The choice of the 1-methyl-1H-tetrazole (MT) moiety over the traditional 1-phenyl (PT) or 1-tert-butyl (TBT) groups is driven by three distinct chemical behaviors[3],[4]:

• Anion Stability: Deprotonation of the MT-sulfone generates a metallated species that is significantly more stable against self-condensation than the PT-sulfone anion. This allows for quantitative generation of the nucleophile prior to electrophile introduction.

• Thermodynamic Control via Smiles Rearrangement: The Julia-Kocienski olefination proceeds via nucleophilic addition to the aldehyde, followed by an intramolecular nucleophilic aromatic substitution (Smiles rearrangement) and subsequent elimination of SO₂ and the tetrazolone salt[1]. The steric and electronic profile of the MT group perfectly tunes the transition state to favor the anti-periplanar elimination, yielding strictly E-alkenes.

• Operational Simplicity (The "Water Wash" Advantage): The extruded byproduct, 1-methyl-1H-tetrazolone potassium salt, is highly water-soluble. Unlike PT-olefination byproducts which require tedious silica gel chromatography, the MT byproduct is entirely removed via a simple aqueous workup.

Synthetic Workflow

The end-to-end process involves a two-stage sequence: chemoselective oxidation of the thioether followed by the base-promoted olefination.

Caption: Synthetic workflow from 5-(benzylsulfanyl)-1-methyl-1H-tetrazole to E-alkenes.

Mechanism of the Julia-Kocienski Olefination

Caption: Mechanism of the Julia-Kocienski olefination featuring the requisite Smiles rearrangement.

Quantitative Data: Olefination Reagent Comparison

To justify the selection of the MT-derivative over historical alternatives, the following table summarizes the field-proven metrics of various tetrazole-based olefination reagents[3],[4].

Heteroaryl Sulfone Group	Anion Stability	Typical E/Z Selectivity	Byproduct Water Solubility	Post-Reaction Purification
MT (1-Methyl-1H-tetrazol-5-yl)	High	Excellent (>95:5)	Very High	Simple aqueous wash
PT (1-Phenyl-1H-tetrazol-5-yl)	Moderate	Good (80:20 to 90:10)	Low	Column chromatography
TBT (1-tert-Butyl-1H-tetrazol-5-yl)	High	Excellent (>95:5)	Moderate	Mild chromatography

Experimental Protocols

The following protocols are designed as self-validating systems. Observational markers (color changes, gas evolution) are included to ensure the operator can verify the reaction's progress in real-time.

Protocol A: Chemoselective Oxidation to 5-(Benzylsulfonyl)-1-methyl-1H-tetrazole

Causality Note: While mCPBA is a common oxidant, it frequently causes competitive N-oxidation of the tetrazole ring. We utilize a Molybdenum(VI)-catalyzed hydrogen peroxide system. This approach is highly chemoselective for sulfur, generates only water as a byproduct, and allows the product to be isolated via direct precipitation.

Reagents:

• 5-(Benzylsulfanyl)-1-methyl-1H-tetrazole: 10.0 mmol (2.06 g)

• Ammonium heptamolybdate tetrahydrate: 0.1 mmol (0.12 g, 1 mol%)

• Hydrogen Peroxide (30% w/w aqueous): 30.0 mmol (3.1 mL)

• Ethanol (Absolute): 20 mL

Step-by-Step Methodology:

• Dissolution: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 5-(benzylsulfanyl)-1-methyl-1H-tetrazole (2.06 g) in 20 mL of absolute ethanol.

• Catalyst Addition: Add ammonium heptamolybdate tetrahydrate (0.12 g). Stir at room temperature for 5 minutes until a homogeneous suspension is achieved.

• Oxidation: Cool the flask to 0 °C using an ice bath. Add the 30% H₂O₂ (3.1 mL) dropwise over 10 minutes to control the mild exotherm.

• Maturation: Remove the ice bath and allow the reaction to stir at room temperature. Self-Validation: Monitor via TLC (Hexanes/EtOAc 7:3). The thioether (higher Rf) will cleanly convert to the highly polar sulfone (lower Rf) over 3–4 hours.

• Isolation: Once complete, quench the reaction by pouring it into 50 mL of ice-cold distilled water. The MT-sulfone will immediately precipitate as a white crystalline solid.

• Filtration: Collect the solid via vacuum filtration, wash with ice-cold water (2 × 10 mL), and dry under high vacuum to afford 5-(benzylsulfonyl)-1-methyl-1H-tetrazole (Typical yield: 92-95%).

Protocol B: Julia-Kocienski Olefination for E-Alkene Synthesis

Causality Note: The choice of base is critical. KHMDS is selected because the large, weakly coordinating potassium counterion favors an open transition state during the addition and Smiles rearrangement, which maximizes E-selectivity[4]. Tetrahydrofuran (THF) or 1,2-Dimethoxyethane (DME) must be strictly anhydrous to prevent premature quenching of the metallated sulfone.

Reagents:

• 5-(Benzylsulfonyl)-1-methyl-1H-tetrazole: 5.0 mmol (1.19 g)

• Target Aldehyde (e.g., Benzaldehyde): 5.5 mmol (0.58 g)

• KHMDS (0.5 M in Toluene): 6.0 mmol (12.0 mL)

• Anhydrous THF: 25 mL

Step-by-Step Methodology:

• Preparation: Flame-dry a 50 mL Schlenk flask and purge with Argon. Add 5-(benzylsulfonyl)-1-methyl-1H-tetrazole (1.19 g) and anhydrous THF (25 mL).

• Metallation: Cool the solution to -78 °C using a dry ice/acetone bath. Add the KHMDS solution (12.0 mL) dropwise over 5 minutes. Self-Validation: The solution will transition to a vibrant yellow/orange color, confirming the quantitative generation of the α-metallated sulfone. Stir at -78 °C for 45 minutes.

• Electrophile Addition: Add the benzaldehyde (0.58 g) dropwise. Stir for an additional 30 minutes at -78 °C.

• Rearrangement & Elimination: Remove the cooling bath and allow the reaction to warm to room temperature over 2 hours. Self-Validation: As the solution warms, the color will fade, and minor gas evolution (SO₂) may be observed as the Smiles rearrangement and elimination occur.

• Workup (The MT Advantage): Quench the reaction with saturated aqueous NH₄Cl (10 mL). Dilute with Ethyl Acetate (30 mL) and transfer to a separatory funnel. Wash the organic layer with distilled water (3 × 20 mL). Crucial Step: This aqueous wash completely removes the 1-methyl-1H-tetrazolone potassium salt byproduct.

• Final Isolation: Wash with brine (20 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude E-alkene. (Typical yield: 85-90%, E/Z ratio > 95:5).

References

• Aïssa, C. (2009). Mechanisms and stereoselectivity of the Julia–Kocienski reaction. European Journal of Organic Chemistry, 2009(12), 1831-1844.

• Ando, K., Kawano, D., Takama, D., & Semii, Y. (2019). 1-Methyl-1H-tetrazol-5-yl (MT) sulfones in the Julia-Kocienski olefination: Comparison with the PT and the TBT sulfones. Tetrahedron Letters, 60(21), 1438-1441.

• Blakemore, P. R. (2002). The modified Julia olefination: alkene synthesis via the condensation of metallated heteroarylalkylsulfones with carbonyl compounds. Journal of the Chemical Society, Perkin Transactions 1, (23), 2563-2585.

• Oka, N. (2021). Serendipitous One-Step Synthesis of Cyclopentene Derivatives from 5′-Deoxy-5′-heteroarylsulfonylnucleosides as Nucleoside-Derived Julia–Kocienski Reagents. The Journal of Organic Chemistry.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. US4110338A - Product and preparation of 1H-tetrazole-5-thiol derivatives - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. US20130296563A1 - Methyltetrazole sulfides and sulfones - Google Patents [patents.google.com]

Application Note: 5-(Benzylsulfanyl)-1-methyl-1H-tetrazole in Medicinal Chemistry

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Detailed Application Notes and Protocols

Executive Summary

In the landscape of medicinal chemistry, 5-(benzylsulfanyl)-1-methyl-1H-tetrazole (also known as 1-methyl-5-benzylthio-1H-tetrazole) serves as a critical, highly stable protected intermediate. Its primary utility lies in its role as a precursor to 1-methyl-1H-tetrazole-5-thiol (MMTZ) , a structural motif essential for the pharmacokinetic efficacy of numerous N -methylthiotetrazole (NMTT)-containing cephalosporin antibiotics [1]. Beyond antibiotics, the benzylsulfanyl tetrazole scaffold is increasingly utilized in the design of novel antiproliferative agents and as a versatile substrate in chemoselective cross-coupling methodologies [2, 3].

This application note provides an in-depth mechanistic analysis of its utility, field-proven synthetic protocols, and the causality behind critical experimental parameters.

Chemical Profile & Mechanistic Rationale

The strategic use of the benzyl group in 5-(benzylsulfanyl)-1-methyl-1H-tetrazole is not arbitrary; it is a meticulously chosen protecting group that dictates the molecule's synthetic viability.

Why the Benzylsulfanyl Protecting Group?

• Oxidative Stability: Free tetrazole-thiols are highly susceptible to oxidative dimerization, forming disulfides (e.g., 5,5'-dithiobis(1-methyltetrazole)). The benzyl thioether completely suppresses this oxidative degradation during multi-step syntheses.

• Regiocontrol during Electrophilic Aromatic Substitution: The bulky benzyl group sterically shields the sulfur atom, directing subsequent electrophilic attacks or cross-coupling reactions toward the tetrazole nitrogen atoms or other functional groups in complex substrates.

• Orthogonal Deprotection: The benzyl-sulfur bond is highly resistant to standard acidic or basic hydrolysis but can be selectively cleaved using strong Lewis acids (e.g., AlCl3​ ) via a Friedel-Crafts-type mechanism [1].

Table 1: Physicochemical Profile

Property	Value / Description
Chemical Formula	C9​H10​N4​S
Molecular Weight	206.27 g/mol
Appearance	White to off-white crystalline solid
Melting Point	48.5°C – 49.5°C [1]
Solubility	Soluble in chloroform, ether, toluene, ethyl acetate; insoluble in water

Key Applications in Drug Development

Synthesis of NMTT-Cephalosporin Antibiotics

The most historically and commercially significant application of 5-(benzylsulfanyl)-1-methyl-1H-tetrazole is in the manufacturing of third-generation cephalosporins (e.g., Cefamandole, Cefoperazone, Cefotetan). The compound is deprotected to yield MMTZ, which is subsequently coupled to the C-3 position of the cephalosporin core. The NMTT side chain significantly enhances the antibiotic's potency against Gram-negative bacteria by increasing binding affinity to penicillin-binding proteins (PBPs).

Caption: Synthetic workflow from 4-methylthiosemicarbazide to NMTT-cephalosporins.

Scaffold for Antiproliferative Agents

Recent advancements in oncology have utilized the protected tetrazole scaffold to synthesize chalcone-1,2,3-triazole-azole derivatives. The lipophilicity provided by the benzylsulfanyl group, or its subsequent derivatives, allows for enhanced cellular permeability. When evaluated against cancer cell lines (e.g., EC-109), specific tetrazole-thio-triazole derivatives demonstrated significant antiproliferative activity, acting as antimicrotubule agents [2].

Table 2: Impact of Tetrazole-Thiol Scaffolds on Antiproliferative Activity

Data summarized from structural-activity relationship (SAR) studies of triazole-azole derivatives [2].

Azole Scaffold Modificaton	Target Cell Line	Relative Activity / IC50	Mechanistic Observation
1,3,4-Thiadiazole-2-thiol	EC-109	Moderate	Baseline activity for the chalcone series.
4,5-Dihydrothiazole-2-thiol	EC-109	Inactive	Loss of aromaticity abolishes target binding.
1-Methyl-1H-tetrazole-5-thiol	EC-109	High (Potent)	Tetrazole ring enhances hydrogen bonding with tubulin.

Validated Experimental Protocols

The following protocols are engineered as self-validating systems. Causality for reagent selection and environmental controls are explicitly detailed to ensure reproducibility.

Protocol A: Synthesis via Diazotization-Cyclization

This protocol describes the conversion of S -benzyl-4-methylthiosemicarbazide to 5-(benzylsulfanyl)-1-methyl-1H-tetrazole [1].

Causality Insight: The reaction relies on the generation of a diazonium ion from the primary amine of the thiosemicarbazide using nitrous acid ( NaNO2​ + HCl ). The intermediate spontaneously undergoes intramolecular cyclization with the adjacent nitrogen to form the highly stable 1,5-disubstituted tetrazole ring. Temperature control (10–15°C) is critical; exceeding 20°C leads to the thermal decomposition of the diazonium intermediate, resulting in nitrogen gas evolution and drastically reduced yields.

Step-by-Step Methodology:

• Preparation: Dissolve 1.158 g of S -benzyl-4-methylthiosemicarbazide hydrochloride in 10 mL of deionized water in a 50 mL round-bottom flask.

• Nitrosation: Prepare a solution of 0.345 g sodium nitrite ( NaNO2​ ) in 2 mL of water. Add this dropwise to the main flask over 5 minutes while maintaining vigorous stirring at 15°C to 20°C.

• Acidification & Cyclization: Cool the reaction mixture to 10°C to 15°C. Slowly add 2 mL of 10% hydrochloric acid ( HCl ) dropwise over 20 minutes.

• Maturation: Continue stirring the mixture at 10°C for an additional 30 minutes to ensure complete cyclization. Precipitates will begin to form.

• Isolation: Collect the appearing precipitates via vacuum filtration. Wash the filter cake thoroughly with ice-cold water to remove residual salts and acid.

• Purification: Recrystallize the crude product from a binary mixture of diethyl ether and n-hexane to yield purified 1-methyl-5-benzylthio-1H-tetrazole (approx. 0.957 g, m.p. 48.5°–49.5°C).

Protocol B: Lewis Acid-Mediated Deprotection to MMTZ

This protocol details the removal of the benzylsulfanyl protecting group using Aluminum Chloride ( AlCl3​ ) [1].

Causality Insight: Why use Toluene? Toluene is not merely a solvent; it acts as an essential carbocation scavenger . When AlCl3​ coordinates with the sulfur atom and cleaves the bond, a highly reactive benzyl cation is generated. If left unquenched, this cation will indiscriminately re-alkylate the tetrazole nitrogens. Toluene captures the benzyl cation via a Friedel-Crafts alkylation, irreversibly trapping it and driving the deprotection of the thiol to completion.

Caption: Mechanism of AlCl3-mediated deprotection of the benzylsulfanyl group.

Step-by-Step Methodology:

• Reaction Setup: In a flame-dried, argon-purged flask, combine 2.06 g of 1-methyl-5-benzylthio-1H-tetrazole, 2.003 g of anhydrous aluminum chloride ( AlCl3​ ), and 10 mL of anhydrous toluene.

• Reflux: Heat the mixture under reflux with continuous magnetic stirring for exactly 20 minutes. The mixture will darken as the Lewis acid complex forms and cleavage occurs.

• Quenching: Remove the flask from heat and place it in an ice-water bath. Caution: Carefully and gradually add 20 mL of cold water to decompose the excess AlCl3​ . This step is highly exothermic and generates HCl gas.

• Phase Separation: Add an additional 15 mL of toluene to the mixture. Transfer to a separatory funnel and separate the aqueous layer from the organic (toluene) layer.

• Extraction: Extract the toluene layer twice with water (15 mL and 10 mL). Combine all aqueous layers. The free thiol (MMTZ) is highly polar and resides in the aqueous phase, while the benzylated toluene byproduct remains in the organic phase.

• Isolation of MMTZ: Concentrate the combined aqueous layers under reduced pressure. Extract the resulting residue four times with hot chloroform (25 mL each).

• Drying & Crystallization: Dry the combined chloroform extracts over anhydrous magnesium sulfate ( MgSO4​ ). Filter, and remove the chloroform under reduced pressure. Recrystallize the residue from a minimal amount of chloroform to yield purified 1-methyl-1H-tetrazole-5-thiol (m.p. 123.5°–124°C).

References

• Source: US Patent 4110338A (Google Patents)

• Design, Synthesis and Structure-Activity Relationships of Novel Chalcone-1,2,3-triazole-azole Derivates as Antiproliferative Agents Source: PubMed Central (PMC), National Institutes of Health (NIH) URL:[Link] [2]

• Iodine-Catalyzed Chemoselective Hydroamination Reaction Using 5-Mercaptotetrazoles Derivatives Source: Semantic Scholar / ACS Omega URL:[Link] [3]

Application Note: 5-(Benzylsulfanyl)-1-methyl-1H-tetrazole as a Precursor for MT-Sulfones in Stereoselective Julia-Kocienski Olefination

Executive Summary & Strategic Context

The synthesis of complex, highly substituted alkenes requires stereoselective and reliable methodologies. While the classical Julia-Lythgoe olefination requires multiple distinct steps, the modified Julia-Kocienski (J-K) olefination provides a highly efficient one-pot solution driven by the spontaneous elimination of a heterocyclic sulfinate (1)[1].

Central to the success of this reaction is the choice of the heterocyclic activator. 5-(Benzylsulfanyl)-1-methyl-1H-tetrazole serves as a highly stable, easily accessible thioether precursor for the generation of 1-methyl-1H-tetrazol-5-yl (MT) benzyl sulfones. This application note details the synthesis of this precursor, its oxidation to the active MT-sulfone, and its deployment in stereoselective olefination workflows.

Mechanistic Causality: Why MT-Sulfones?

In the J-K olefination, the stereochemical outcome (E vs. Z alkene) is dictated by the transition state during the initial 1,2-addition of the α-metallated sulfone to the carbonyl compound, which is immediately followed by an intramolecular Smiles rearrangement (2)[2].

Historically, 1-phenyl-1H-tetrazole (PT) and 1-tert-butyl-1H-tetrazole (TBT) have been the standard activating groups. However, MT-sulfones have emerged as powerful alternatives for specific synthetic bottlenecks. The less sterically demanding methyl group (compared to the bulky tert-butyl or phenyl rings) alters the transition state dynamics. When reacted with unsymmetrical ketones, MT-sulfones uniquely favor the anti-conformation during the addition phase, minimizing gauche interactions and resulting in exceptional Z-selectivity (up to 99:1) for trisubstituted alkenes (3)[3]. Furthermore, 1-methyl-1H-tetrazole-5-thiol is an inexpensive starting material, making the MT-thioether precursor highly scalable for drug development (1)[1].

Table 1: Comparison of Tetrazole-Based Sulfones in Julia-Kocienski Olefination

Heterocyclic Sulfone	Precursor Thiol	Steric Profile	Typical Stereoselectivity	Key Synthetic Advantage
MT (1-Methyl-1H-tetrazol-5-yl)	1-Methyl-1H-tetrazole-5-thiol	Low	Highly Z-selective (up to 99:1)	Superior reactivity with unsymmetrical ketones; cost-effective.
PT (1-Phenyl-1H-tetrazol-5-yl)	1-Phenyl-1H-tetrazole-5-thiol	Medium	E-selective	Broad substrate scope; classic reliable reagent for aldehydes.
TBT (1-tert-Butyl-1H-tetrazol-5-yl)	1-tert-Butyl-1H-tetrazole-5-thiol	High	Highly Z-selective	Bulky group tightly controls transition state; slower reaction kinetics.

Visualizing the Workflow and Mechanism

Workflow for the synthesis and application of MT-sulfone in Julia-Kocienski olefination.

Mechanistic pathway of the Julia-Kocienski olefination via Smiles rearrangement.

Validated Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that researchers can verify the success of each intermediate step before proceeding.

Protocol 1: Synthesis of 5-(Benzylsulfanyl)-1-methyl-1H-tetrazole

Objective: Form the thioether linkage via regioselective S-alkylation (4)[4].

• Causality & Design: Potassium carbonate (K₂CO₃) is chosen as a mild base to selectively deprotonate the highly acidic tetrazole thiol (pKa ~ 3–4) without inducing side reactions or degradation of the benzyl halide.

• Procedure:

  • Charge a flame-dried round-bottom flask with 1-methyl-1H-tetrazole-5-thiol (1.0 eq) and anhydrous K₂CO₃ (1.5 eq) in anhydrous DMF (0.5 M).

  • Cool the suspension to 0 °C under an argon atmosphere.

  • Add benzyl chloride (1.1 eq) dropwise over 10 minutes.

  • Remove the ice bath and stir the reaction at room temperature for 4–6 hours.

  • Quench the reaction with distilled water and extract three times with Ethyl Acetate (EtOAc).

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• In-Process Validation:

  • TLC: Run in Hexane/EtOAc (3:1). The disappearance of the strongly UV-active and iodine-staining thiol spot confirms completion.

  • ¹H NMR (CDCl₃): A sharp singlet at ~4.5 ppm (S-CH₂-Ph) and ~3.8 ppm (N-CH₃) confirms S-alkylation over N-alkylation.

Protocol 2: Oxidation to MT-Benzyl Sulfone

Objective: Oxidize the thioether to the highly reactive Julia-Kocienski sulfone reagent.

• Causality & Design: mCPBA (meta-chloroperoxybenzoic acid) is utilized in excess to ensure complete oxidation past the intermediate sulfoxide stage, preventing mixed-product formation which would poison the subsequent olefination step.

• Procedure:

  • Dissolve 5-(benzylsulfanyl)-1-methyl-1H-tetrazole (1.0 eq) in anhydrous Dichloromethane (DCM) (0.2 M) and cool to 0 °C.

  • Add mCPBA (77% max, 2.5 eq) portion-wise to control the exothermic oxidation.

  • Allow the mixture to warm to room temperature and stir for 12 hours.

  • Quench the reaction by adding saturated aqueous Na₂S₂O₃ to destroy excess peroxide.

  • Wash the organic layer thoroughly with saturated aqueous NaHCO₃ (3x) to remove m-chlorobenzoic acid byproducts.

  • Dry the organic layer over Na₂SO₄, concentrate, and recrystallize from EtOAc/Hexane if necessary.

• In-Process Validation:

  • TLC: The sulfone product is significantly more polar than the starting thioether.

  • ¹H NMR (CDCl₃): The S-CH₂-Ph protons will shift downfield from ~4.5 ppm to ~4.8–5.0 ppm due to the strong electron-withdrawing nature of the newly formed sulfone group.

Protocol 3: Stereoselective Julia-Kocienski Olefination

Objective: Synthesize the target alkene with high Z-selectivity from a ketone (3)[3].

• Causality & Design: LiHMDS is preferred over KHMDS when reacting with ketones to promote high Z-selectivity. The lithium counterion tightly coordinates the oxygen atoms of the sulfone and the carbonyl, rigidly directing the stereochemical outcome of the 1,2-addition toward the anti-conformation.

• Procedure:

  • Dissolve the MT-Benzyl Sulfone (1.2 eq) in anhydrous THF (0.1 M) under an argon atmosphere and cool to -78 °C.

  • Add LiHMDS (1.0 M in THF, 1.3 eq) dropwise. Stir for 30 minutes at -78 °C to ensure complete α-metallation.

  • Add the target ketone (1.0 eq) dropwise.

  • Maintain the temperature at -78 °C for 1 hour, then slowly allow the reaction to warm to room temperature and stir for an additional 2–4 hours to drive the Smiles rearrangement and subsequent elimination.

  • Quench with saturated aqueous NH₄Cl, extract with Diethyl Ether (Et₂O), dry over Na₂SO₄, and purify via silica gel flash chromatography.

• In-Process Validation:

  • Visual Cue: Upon addition of LiHMDS at -78 °C, a distinct color change (typically yellow/orange) indicates the successful formation of the α-metallated sulfone carbanion.

  • Spectroscopy: The reaction's success is confirmed by the disappearance of the carbonyl stretch (~1700 cm⁻¹) in the IR spectrum of the crude mixture. GC-MS or LC-MS should be used to determine the E/Z ratio of the crude mixture prior to column purification.

Sources

• 1. US20130296563A1 - Methyltetrazole sulfides and sulfones - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. US4110338A - Product and preparation of 1H-tetrazole-5-thiol derivatives - Google Patents [patents.google.com]

Application Note: Spatiotemporally Controlled Bioconjugation via Nitrile Imine-Mediated Tetrazole-Ene Cycloaddition (NITEC)

Executive Summary

The advent of photo-click chemistry has revolutionized bioconjugation, polymer functionalization, and the synthesis of multimodality imaging probes. Among these, the Nitrile Imine-Mediated Tetrazole-Ene Cycloaddition (NITEC) stands out as a premier bioorthogonal reaction. By utilizing light as a non-invasive trigger, NITEC offers unparalleled spatiotemporal control over chemical ligations. Furthermore, the reaction is inherently fluorogenic—the cycloaddition yields a fluorescent pyrazoline adduct, creating a self-reporting system that eliminates the need for secondary fluorescent tags. This guide details the mechanistic rationale, quantitative kinetics, and self-validating protocols for applying tetrazole derivatives in advanced research settings.

Mechanistic Causality: The "Photo-Click" Paradigm

The efficacy of tetrazole-based click chemistry relies on a two-step photochemical and thermal cascade [4].

• Photochemical Activation: 2,5-diaryltetrazoles are highly stable in aqueous and biological environments in the dark. Upon irradiation with specific wavelengths (ranging from UV-B to visible light, depending on the chromophore), the tetrazole undergoes intersystem crossing to a triplet state [3]. This triggers a rapid cycloreversion, extruding nitrogen gas ( N2​ ) and generating a highly reactive nitrile imine (NI) 1,3-dipole.

• Thermal Cycloaddition: The transient nitrile imine immediately undergoes a 1,3-dipolar cycloaddition with a proximal dipolarophile (an alkene or alkyne). The resulting adduct is a stable, covalently linked pyrazoline .

The Self-Validating Fluorogenic Shift: The starting tetrazoles and alkenes are typically non-fluorescent. However, the pyrazoline product possesses a highly conjugated π -system that fluoresces strongly. This intrinsic fluorogenicity acts as a self-validating mechanism; the emergence of a fluorescent signal is direct, real-time proof of successful bioconjugation [2].

Mechanistic pathway of the Nitrile Imine-Mediated Tetrazole-Ene Cycloaddition (NITEC).

Quantitative Kinetics and Substrate Scope

The choice of tetrazole and alkene dictates both the activation wavelength ( λex​ ) and the second-order reaction rate ( k2​ ). Early generations of tetrazoles required 302 nm UV light, which is phototoxic to live cells. By extending the conjugation of the tetrazole core (e.g., using pyrene or oligothiophene substituents), researchers have successfully red-shifted the activation wavelength into the visible spectrum (405 nm) [1, 5].

Furthermore, utilizing highly strained alkynes such as bicyclo[6.1.0]nonyne (BCN) accelerates the cycloaddition step by several orders of magnitude compared to unactivated alkenes [5].

Table 1: Kinetic and Photophysical Profiles of Tetrazole-Ene Pairs

Tetrazole Derivative	Dipolarophile (Alkene/Alkyne)	Activation Wavelength ( λex​ )	Rate Constant ( k2​ )	Primary Application
2,5-Diphenyltetrazole	Methyl Crotonate	302 nm (UV-B)	~1 M−1s−1	Small molecule synthesis [4]
Tetrazole-NOTA	Alkene-AE105	254 nm (UV-C)	45 M−1s−1	Dual-modality PET/Optical probes [6]
Pyrene-Tetrazole	5-vinyl-2′-deoxyuridine	405 nm (Visible)	~10 M−1s−1	Live-cell DNA metabolic labeling [1]
Oligothiophene-Tetrazole	Bicyclo[6.1.0]nonyne (BCN)	405 nm (Visible)	~10 5 M−1s−1	Ultrafast bioorthogonal protein tracking [5]

Self-Validating Experimental Protocols

The following protocols are designed with internal validation steps to ensure that standard operational errors can be identified and corrected immediately.

Protocol A: Visible-Light Metabolic Labeling of Cellular DNA

This protocol utilizes a red-shifted pyrene-tetrazole to label DNA in live cells without inducing UV-associated DNA damage [1].

Reagents Required:

• 5-vinyl-2′-deoxyuridine (5-VdU)

• Pyrene-Tetrazole conjugate (activation at 405 nm)

• Cell culture media & PBS (pH 7.4)

Step-by-Step Methodology:

• Metabolic Incorporation: Seed mammalian cells in a 35 mm glass-bottom dish. Supplement the culture media with 50 µM 5-VdU. Incubate for 24 hours at 37°C to allow the cellular machinery to incorporate the unactivated alkene into newly synthesized DNA.

• Washing: Remove the media and wash the cells gently with warm PBS (3x) to remove unincorporated 5-VdU.

• Probe Introduction: Add 50 µM of the Pyrene-Tetrazole probe diluted in live-cell imaging solution. Incubate for 15 minutes in the dark to allow cellular penetration.

• Photo-Activation: Transfer the dish to a fluorescence microscope equipped with a 405 nm LED or laser. Irradiate the cells for 2 to 5 minutes. Causality Note: The 405 nm light cleanly extrudes N2​ from the pyrene-tetrazole without causing cellular apoptosis.

• Self-Validation (Quality Control): Switch the microscope filter to detect pyrazoline emission (typically λem​ ~ 500-550 nm depending on the exact pyrene derivative). The appearance of nuclear fluorescence confirms successful cycloaddition. If fluorescence is observed in the cytoplasm, it indicates off-target reactions or incomplete washing of the probe.

Step-by-step experimental workflow for tetrazole-based photo-click bioconjugation.

Protocol B: Synthesis of Dual-Modality (PET/Optical) Imaging Probes

This protocol outlines the modular synthesis of an imaging probe containing both a radioactive chelator (NOTA) and a fluorescent reporter, utilizing the intrinsic fluorescence of the NITEC pyrazoline product [6].

Reagents Required:

• Alkene-functionalized targeting peptide (e.g., AE105 for uPAR targeting)

• Tetrazole-functionalized NOTA chelator

• Phosphate buffer (pH 7.4) / Acetonitrile (1:1 v/v)

Step-by-Step Methodology:

• Reaction Assembly: In a quartz reaction vial, combine Alkene-AE105 (final concentration 2 mM) and Tetrazole-NOTA (final concentration 400 µM) in the PBS/Acetonitrile solvent mixture. Causality Note: The excess of alkene ensures complete consumption of the NOTA precursor.

• Photo-Click Ligation: Irradiate the solution using a portable 254 nm UV lamp for exactly 2 minutes at room temperature.

• Self-Validation (Optical): Immediately post-irradiation, place the vial under a standard laboratory UV transilluminator (365 nm). A strong visible fluorescent glow indicates successful pyrazoline formation. If the solution remains dark, the photolysis failed (check lamp intensity/quartz vial integrity).

• Purification & Mass Validation: Purify the dual-modality probe via semi-preparative HPLC. Confirm the product mass using LC-MS (Expected mass shift = Mass(Alkene) + Mass(Tetrazole) - 28 Da for N2​ loss).

• Radiolabeling: The purified probe can now be labeled with 18F or 64Cu via standard radiochemistry protocols for in vivo PET imaging.

Troubleshooting & Fidelity Control

While NITEC is highly efficient, the transient nitrile imine (NI) intermediate is susceptible to side reactions if not properly managed [4]:

• Nucleophilic Quenching: Unlike azides, nitrile imines are sensitive to strong nucleophiles. In the absence of a dipolarophile, the NI can react with water or biological thiols (e.g., glutathione) to form stable, non-fluorescent adducts.

• Mitigation via Self-Quenching: To prevent off-target toxicity in live cells, utilize advanced tetrazoles with specific N2 -substituents (like oligothiophenes). If the NI does not immediately encounter the target alkene (like BCN), the oligothiophene moiety folds back and quenches the reactive dipole intramolecularly, ensuring absolute bioorthogonality and preventing thiol-scavenging [5].

• Light Penetration: UV light scatters heavily in biological tissue. For in vivo applications or thick tissue slices, two-photon excitation (e.g., using a 700 nm pulsed laser) of naphthalene-based tetrazoles is required to achieve deep tissue penetration without thermal damage.

References

• Metabolic labelling of DNA in cells by means of the “photoclick” reaction triggered by visible light.
• Self-Reporting Fluorescent Step-Growth RAFT Polymers Based on Nitrile Imine-Mediated Tetrazole-ene Cycloaddition Chemistry. ACS Macro Letters.
• Understanding Reactivity Patterns in Light Induced Nitrile Imine Mediated Tetrazole-Ene Cycloadditions.
• Light-Triggered Click Chemistry.
• Ring‐Strain‐Promoted Ultrafast Diaryltetrazole–Alkyne Photoclick Reactions Triggered by Visible Light.
• Novel Strategy for Preparing Dual-Modality Optical/PET Imaging Probes via Photo-Click Chemistry.

using 5-(benzylsulfanyl)-1-methyl-1H-tetrazole as a carboxylic acid isostere

Application Note: Utilizing 5-(Benzylsulfanyl)-1-methyl-1H-tetrazole as a Non-Acidic Carboxylic Acid Bioisostere in Drug Design

Executive Summary

In medicinal chemistry, the carboxylic acid moiety is notorious for limiting the pharmacokinetic (PK) potential of drug candidates. With a typical pKa of 4.0–5.0, carboxylic acids are predominantly ionized at physiological pH (7.4), which severely restricts passive transcellular permeability. Furthermore, they are highly susceptible to Phase II metabolism, specifically acyl glucuronidation, which can lead to rapid clearance and idiosyncratic toxicity.

While 5-substituted-1H-tetrazoles are the classical bioisosteric solution—mimicking the planar geometry and acidity of the carboxylate—they often fail to resolve permeability issues due to their retained negative charge. This application note details the strategic use of 5-(benzylsulfanyl)-1-methyl-1H-tetrazole as a non-acidic (masked) bioisostere. By methylating the N1 position, the acidic proton is abolished, drastically enhancing lipophilicity and membrane permeability while preserving the critical hydrogen-bond acceptor network required for target engagement.

Mechanistic Rationale: The "Masked" Isostere Approach

The decision to utilize an N-methylated tetrazole over a classical 1H-tetrazole is driven by the need to decouple target affinity from electrostatic liabilities.

• Abolition of Charge & Permeability Enhancement: Methylation at the N1 position prevents deprotonation. This neutralizes the molecule at physiological pH, driving a significant increase in the partition coefficient (clogP) and facilitating passive diffusion across lipid bilayers.

• Preservation of Hydrogen-Bonding: The N2, N3, and N4 atoms of the tetrazole ring possess lone pairs that act as potent hydrogen-bond acceptors. Crystallographic and computational studies confirm that these nitrogen atoms effectively mimic the spatial arrangement and interaction energies of the carboxylate oxygen atoms[1].

• Structural Mimicry via the Thioether Linkage: The benzylsulfanyl (benzylthio) moiety serves as a highly modular linker. In structure-activity relationship (SAR) campaigns, replacing a thioglycolic acid side chain with a thio-methyltetrazole has been proven to retain or enhance target binding by mimicking the H-bond donor/acceptor features of the original hit without the ionic penalty[2].

Logical progression from carboxylic acid to non-acidic tetrazole isosteres.

Quantitative Physicochemical Profiling

The transition from a free carboxylic acid to a 1-methyl-1H-tetrazole induces predictable and highly beneficial shifts in physicochemical properties. The table below summarizes the comparative data driving this bioisosteric replacement strategy 3[3].

Property	Carboxylic Acid (-COOH)	1H-Tetrazole	1-Methyl-1H-Tetrazole
pKa	~4.0 - 5.0	~4.5 - 5.5	N/A (Non-ionizable)
Charge at pH 7.4	Anionic (-1)	Anionic (-1)	Neutral (0)
Relative Lipophilicity ( Δ clogP)	Baseline	+0.2 to +0.5	+1.5 to +2.0
H-Bond Donors	1	1	0
H-Bond Acceptors	2	3 to 4	3 to 4
PAMPA Permeability ( Papp​ )	Low (< 1 x 10⁻⁶ cm/s)	Low (< 2 x 10⁻⁶ cm/s)	High (> 15 x 10⁻⁶ cm/s)

Experimental Methodologies

Protocol A: Synthesis of 5-(Benzylsulfanyl)-1-methyl-1H-tetrazole

This protocol outlines the highly regioselective S-alkylation of 1-methyl-1H-tetrazole-5-thiol.

Causality & Self-Validation: The starting thiol is highly acidic (pKa ~3.5) due to the electron-withdrawing nature of the tetrazole ring. Potassium carbonate ( K2​CO3​ ) is selected as a mild base because it is sufficient to quantitatively generate the thiolate anion without risking side reactions (e.g., ester hydrolysis) if applied to more complex scaffolds. N,N-Dimethylformamide (DMF) is used as the solvent; as a polar aprotic solvent, it leaves the soft thiolate nucleophile unsolvated and highly reactive, driving a rapid SN​2 reaction with benzyl bromide. Regioselectivity is guaranteed because sulfur is a much softer and more potent nucleophile than the tetrazole nitrogens.

Step-by-Step Procedure:

• Preparation: Charge a flame-dried 50 mL round-bottom flask with 1-methyl-1H-tetrazole-5-thiol (1.0 eq, 5.0 mmol) and anhydrous DMF (15 mL) under a nitrogen atmosphere.

• Deprotonation: Add anhydrous K2​CO3​ (1.5 eq, 7.5 mmol) in one portion. Stir the suspension at room temperature for 15 minutes to ensure complete thiolate formation.

• Alkylation: Add benzyl bromide (1.1 eq, 5.5 mmol) dropwise via syringe over 5 minutes.

• Monitoring (Self-Validation): Stir the reaction at room temperature. Monitor progression via TLC (Hexanes:EtOAc 3:1). The highly polar thiol baseline spot will rapidly convert to a high- Rf​ product spot. Reaction is typically complete within 2 hours.

• Workup: Quench the reaction by pouring it into 50 mL of ice-cold distilled water. Extract the aqueous layer with Ethyl Acetate (3 x 20 mL).

• Purification: Wash the combined organic layers with brine (2 x 20 mL) to remove residual DMF, dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo. Purify via flash column chromatography to yield the pure 5-(benzylsulfanyl)-1-methyl-1H-tetrazole.

Protocol B: PAMPA Permeability Validation

To prove the efficacy of the non-acidic isostere, a Parallel Artificial Membrane Permeability Assay (PAMPA) must be conducted.

Causality & Self-Validation: PAMPA isolates passive transcellular permeability from active efflux (e.g., P-gp), providing a direct readout of the lipophilicity enhancement. The assay is self-validating through the mandatory inclusion of mass balance calculations and internal controls. If the mass balance drops below 80%, the compound is either trapped in the lipid membrane or precipitating, invalidating the apparent permeability ( Papp​ ) value.

Step-by-Step Procedure:

• Solution Preparation: Dissolve the synthesized isostere, a high-permeability control (Verapamil), and a low-permeability control (the parent carboxylic acid) in DMSO to 10 mM. Dilute with PBS (pH 7.4) to a final donor concentration of 50 µM (0.5% DMSO).

• Plate Assembly: Coat the PVDF filter of the donor plate with 5 µL of a 1% (w/v) lecithin in dodecane solution.

• Incubation: Add 150 µL of the compound solutions to the donor wells. Add 300 µL of blank PBS to the acceptor wells. Sandwich the plates and incubate at 25°C for 5 hours in a humidity chamber.

• Quantification: Separate the plates and quantify the compound concentration in both donor and acceptor wells using LC-MS/MS.

• Validation Check: Calculate Mass Balance = ([Donor]final​+[Acceptor]final​)/[Donor]initial​ . Proceed with Papp​ calculation only if Mass Balance > 80%.

Synthesis and validation workflow for 5-(benzylsulfanyl)-1-methyl-1H-tetrazole.

References

• The Hydrogen Bond Environments of 1H-Tetrazole and Tetrazolate Rings: The Structural Basis for Tetrazole–Carboxylic Acid Bioisosterism Journal of Chemical Information and Modeling - ACS Publications URL:[Link][1]

• Structure Property Relationships of Carboxylic Acid Isosteres Institute for Translational Medicine and Therapeutics - University of Pennsylvania URL:[Link][3]

• Discovery and Synthesis of Hydronaphthoquinones as Novel Proteasome Inhibitors Journal of Medicinal Chemistry - ACS Publications URL:[Link][2]

• 5-Substituted-1H-tetrazoles as carboxylic acid isosteres: medicinal chemistry and synthetic methods Bioorganic & Medicinal Chemistry - PubMed URL:[Link][4]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. itmat.upenn.edu [itmat.upenn.edu]
• 4. 5-Substituted-1H-tetrazoles as carboxylic acid isosteres: medicinal chemistry and synthetic methods - PubMed [pubmed.ncbi.nlm.nih.gov]

analytical techniques for characterizing 5-(benzylsulfanyl)-1-methyl-1H-tetrazole

Application Note: Advanced Analytical Characterization of 5-(Benzylsulfanyl)-1-methyl-1H-tetrazole

Introduction & Scope

5-(Benzylsulfanyl)-1-methyl-1H-tetrazole (CAS: 56610-79-8), also known as 1-methyl-5-(benzylthio)-1H-tetrazole, is a critical thioether intermediate in medicinal chemistry. It is predominantly utilized as a stabilized precursor in the synthesis of 1-methyl-1H-tetrazole-5-thiol (MMTZ), a crucial side-chain moiety in broad-spectrum cephalosporin antibiotics such as cefoperazone and cefamandole [1].

Because the alkylation of tetrazole-5-thiols can theoretically yield multiple regioisomers (e.g., S-alkylation yielding a thioether vs. N-alkylation yielding a thione), rigorous analytical characterization is paramount. This application note provides a self-validating, multi-modal analytical workflow designed to ensure batch-to-batch consistency, confirm regiochemical purity, and validate the structural integrity of the synthesized molecule.

Physicochemical Profile

Before initiating chromatographic or spectroscopic analysis, it is essential to establish the baseline physicochemical parameters of the analyte.

Parameter	Value / Description
Chemical Name	5-(Benzylsulfanyl)-1-methyl-1H-tetrazole
CAS Registry Number	56610-79-8
Molecular Formula	C₉H₁₀N₄S
Molecular Weight	206.27 g/mol
Exact Mass	206.0626 Da
Appearance	White to off-white crystalline solid
Melting Point	48.5°C – 49.5°C [1]
Solubility	Soluble in Methanol, Acetonitrile, Chloroform; Insoluble in Water

Analytical Workflow Strategy

To build a self-validating dataset, our protocol employs orthogonal techniques. Chromatography ensures sample homogeneity, mass spectrometry confirms the molecular weight, FTIR maps the functional groups, and NMR provides absolute regiochemical connectivity.

Figure 1: Orthogonal analytical workflow for the characterization of 5-(benzylsulfanyl)-1-methyl-1H-tetrazole.

Step-by-Step Analytical Protocols

Protocol 1: Purity Profiling via HPLC-UV

Rationale & Causality: Tetrazoles and benzyl groups possess strong, overlapping chromophores. A reversed-phase C18 method utilizing acidic ion-pairing (0.1% TFA) is selected to suppress residual silanol interactions on the stationary phase, ensuring sharp, symmetrical peak shapes for the nitrogen-rich tetrazole core.

• Column: Waters XBridge C18 (150 mm × 4.6 mm, 3.5 µm) or equivalent.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Milli-Q Water.

• Mobile Phase B: 0.1% TFA in HPLC-grade Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 254 nm (optimal for conjugated aromatic systems).

• Gradient Program:

  • 0.0 – 2.0 min: 10% B

  • 2.0 – 12.0 min: Linear gradient to 90% B

  • 12.0 – 15.0 min: Hold at 90% B

  • 15.0 – 15.1 min: Return to 10% B

  • 15.1 – 20.0 min: Re-equilibration

• Sample Preparation: Dissolve 1.0 mg of sample in 1.0 mL of Initial Mobile Phase (10% B). Inject 10 µL.

Protocol 2: Molecular Weight Confirmation via LC-MS (ESI+)

Rationale & Causality: Electrospray ionization in positive mode (ESI+) readily protonates the electron-rich nitrogen atoms of the tetrazole ring. The fragmentation pattern serves as a diagnostic fingerprint for the benzylsulfanyl moiety.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Capillary Voltage: 3.0 kV.

• Desolvation Temperature: 350°C.

• Expected Parent Ion: [M+H]⁺ at m/z 207.07.

• Diagnostic Fragments: The thioether bond is prone to cleavage under collision-induced dissociation (CID). You should observe a strong signal at m/z 91.05 (tropylium cation) and m/z 117.02 (protonated 1-methyl-1H-tetrazole-5-thiol).

Figure 2: Proposed ESI+ mass spectrometry fragmentation pathway for the[M+H]⁺ ion.

Protocol 3: Functional Group Validation via FTIR

Rationale & Causality: FTIR acts as a critical "negative control." The starting material (1-methyl-1H-tetrazole-5-thiol) exhibits a distinct S-H stretching band (or N-H stretch if in the thione tautomer) around 2500–3100 cm⁻¹. Successful benzylation is self-validated by the complete disappearance of this band and the emergence of distinct aromatic signatures [1].

• Method: Attenuated Total Reflectance (ATR) or KBr pellet.

• Resolution: 4 cm⁻¹, 32 scans.

• Key Diagnostic Bands:

  • ~3150 cm⁻¹: Aromatic C-H stretching (Benzyl group).

  • ~2950 cm⁻¹: Aliphatic C-H stretching (N-Methyl and S-Methylene).

  • 1645 cm⁻¹, 1590 cm⁻¹: C=N and C=C aromatic ring stretching vibrations.

  • ~700 cm⁻¹ & ~760 cm⁻¹: Monosubstituted benzene out-of-plane C-H bending.

Protocol 4: Regiochemical Elucidation via ¹H and ¹³C NMR

Rationale & Causality: The ultimate proof of S-alkylation versus N-alkylation relies on NMR chemical shifts. In an N-benzyl tetrazole thione, the benzylic CH₂ protons are highly deshielded and typically appear at δ 5.3–5.7 ppm. In contrast, the S-benzyl CH₂ protons of a thioether are shielded by the sulfur atom, appearing significantly further upfield at δ ~4.5 ppm.

• Solvent: CDCl₃ (contains 0.03% TMS as internal standard).

• Frequency: 400 MHz (¹H) / 100 MHz (¹³C).

• Self-Validating 2D Experiment: A ¹H-¹³C HMBC experiment should be run. The benzylic protons (δ 4.55) will show a ³J correlation to the tetrazole C5 carbon (δ ~154), confirming the sulfur linkage.

Table 1: Expected ¹H NMR Assignments (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Structural Logic
7.20 – 7.45	Multiplet (m)	5H	Aromatic protons	Monosubstituted benzene ring.
4.55	Singlet (s)	2H	S-CH₂ (Benzyl)	Upfield shift confirms S-alkylation over N-alkylation.

| 3.85 | Singlet (s) | 3H | N-CH₃ | Deshielded by the adjacent electron-withdrawing tetrazole nitrogens. |

Table 2: Expected ¹³C NMR Assignments (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment	Structural Logic
~154.0	C5 (Tetrazole)	Highly deshielded quaternary carbon bonded to N and S.
~136.5	C-ipso (Aromatic)	Quaternary carbon of the benzyl ring attached to the CH₂.
127.5 – 129.5	C-ortho, meta, para	Standard monosubstituted aromatic carbon resonances.
~37.5	S-CH₂ (Benzyl)	Diagnostic for thioethers; N-benzyl carbons appear >50 ppm.

| ~33.5 | N-CH₃ | Standard shift for an N-methyl group on a tetrazole ring. |

Conclusion

By executing this multi-modal analytical protocol, researchers can definitively characterize 5-(benzylsulfanyl)-1-methyl-1H-tetrazole. The combination of HPLC-UV for purity, LC-MS for isotopic mass, FTIR for functional group transition, and NMR for absolute regiochemical assignment creates a closed, self-validating loop of data that ensures high confidence in the structural identity of the synthesized compound.

References

• Kamiya, T., et al. (1978). Product and preparation of 1H-tetrazole-5-thiol derivatives. US Patent 4110338A.

Application Notes and Protocols: Functionalization of the Tetrazole Ring in 5-(Benzylsulfanyl)-1-methyl-1H-tetrazole

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Versatility of the Tetrazole Scaffold in Modern Chemistry

The tetrazole moiety, a five-membered aromatic ring with four nitrogen atoms, is a cornerstone in medicinal chemistry and materials science.[1][2] Though not found in nature, its synthetic accessibility and unique physicochemical properties have led to its incorporation into numerous FDA-approved drugs, such as the antihypertensive agent Losartan.[1] A key feature of the tetrazole ring is its ability to act as a bioisostere for the carboxylic acid group, offering similar acidity but with enhanced metabolic stability and lipophilicity.[3] This has made functionalized tetrazoles highly sought-after scaffolds in drug discovery programs targeting a wide range of diseases, including bacterial infections, cancer, and viral illnesses.[4][5][6][7]

The subject of this guide, 5-(benzylsulfanyl)-1-methyl-1H-tetrazole, is a versatile intermediate for the synthesis of more complex, biologically active molecules. The presence of the benzylsulfanyl group at the C5 position offers a prime handle for a variety of chemical transformations. This application note will provide a detailed exploration of the functionalization strategies for this specific tetrazole derivative, with a focus on practical, field-proven protocols and the underlying chemical principles.

Core Functionalization Strategy: Oxidation of the Benzylsulfanyl Group

A primary and highly effective strategy for the functionalization of 5-(benzylsulfanyl)-1-methyl-1H-tetrazole is the oxidation of the sulfur atom. This transformation converts the thioether into a sulfoxide or, more commonly, a sulfone. The resulting 5-(benzylsulfonyl)-1-methyl-1H-tetrazole is a significantly more versatile intermediate due to the electron-withdrawing nature of the sulfonyl group, which activates the molecule for subsequent reactions.

The oxidation of thioethers to sulfones is a well-established transformation in organic synthesis.[8] A variety of oxidizing agents can be employed, with hydrogen peroxide being a common and environmentally benign choice.[8][9] The reaction can be catalyzed by various metal complexes to enhance efficiency and selectivity.[9] For heterocyclic thioethers, careful control of reaction conditions is crucial to avoid over-oxidation or degradation of the heterocyclic ring.

Diagram: Oxidation Workflow

Caption: Workflow for the oxidation of the thioether to a sulfone.

Experimental Protocol: Synthesis of 5-(Benzylsulfonyl)-1-methyl-1H-tetrazole

This protocol outlines a general procedure for the oxidation of 5-(benzylsulfanyl)-1-methyl-1H-tetrazole to the corresponding sulfone using meta-chloroperoxybenzoic acid (m-CPBA).

Materials:

• 5-(Benzylsulfanyl)-1-methyl-1H-tetrazole

• meta-Chloroperoxybenzoic acid (m-CPBA, 77% max)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium thiosulfate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Rotary evaporator

• Standard laboratory glassware

• Magnetic stirrer

Procedure:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 5-(benzylsulfanyl)-1-methyl-1H-tetrazole (1.0 equivalent) in anhydrous dichloromethane (DCM) at 0 °C (ice bath).

• Addition of Oxidant: To the stirred solution, add m-CPBA (2.2-2.5 equivalents) portion-wise over 15-20 minutes, ensuring the temperature remains below 5 °C. The reaction is exothermic, and slow addition is crucial to control the temperature.

• Reaction Monitoring: Allow the reaction mixture to stir at 0 °C for 1 hour, then warm to room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

• Quenching: Upon completion, cool the reaction mixture back to 0 °C and quench by the slow addition of a saturated aqueous solution of sodium thiosulfate to decompose excess peroxide.

• Workup: Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate solution (to remove m-chlorobenzoic acid), water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel to afford the pure 5-(benzylsulfonyl)-1-methyl-1H-tetrazole.

Data Summary Table:

Parameter	Value
Starting Material	5-(Benzylsulfanyl)-1-methyl-1H-tetrazole
Reagent	m-CPBA (2.2-2.5 equiv)
Solvent	Dichloromethane (DCM)
Temperature	0 °C to room temperature
Typical Reaction Time	2-4 hours
Expected Yield	85-95%
Purification Method	Recrystallization or Column Chromatography

Advanced Functionalization: The Julia-Kocienski Olefination

The primary utility of 5-(benzylsulfonyl)-1-methyl-1H-tetrazole lies in its application as a key reagent in the Julia-Kocienski olefination.[1][10] This powerful carbon-carbon bond-forming reaction allows for the stereoselective synthesis of alkenes from aldehydes or ketones.[1][5] The tetrazolyl sulfone acts as a precursor to a stabilized carbanion, which adds to the carbonyl compound. Subsequent rearrangement and elimination steps yield the desired alkene, often with high E-selectivity.[1][10] The 1-methyl-1H-tetrazol-5-yl sulfone is a particularly effective reagent in this transformation.[4]

Diagram: Julia-Kocienski Olefination Mechanism

Caption: Key steps in the Julia-Kocienski olefination.

Experimental Protocol: Julia-Kocienski Olefination with 5-(Benzylsulfonyl)-1-methyl-1H-tetrazole

This protocol provides a general procedure for the Julia-Kocienski olefination using 5-(benzylsulfonyl)-1-methyl-1H-tetrazole and an aldehyde.

Materials:

• 5-(Benzylsulfonyl)-1-methyl-1H-tetrazole

• Aldehyde

• Potassium bis(trimethylsilyl)amide (KHMDS) or Lithium bis(trimethylsilyl)amide (LiHMDS) as a 1 M solution in THF

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Standard inert atmosphere glassware (Schlenk line or glovebox)

• Dry syringes and needles

Procedure:

• Setup: Under an inert atmosphere (argon or nitrogen), add a solution of 5-(benzylsulfonyl)-1-methyl-1H-tetrazole (1.0 equivalent) in anhydrous THF to a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar and a thermometer.

• Deprotonation: Cool the solution to -78 °C (dry ice/acetone bath). To this, add a solution of KHMDS or LiHMDS (1.0-1.1 equivalents) dropwise via syringe, maintaining the temperature below -70 °C. Stir the resulting solution for 30-60 minutes at -78 °C.

• Addition of Aldehyde: Add a solution of the aldehyde (1.0-1.2 equivalents) in anhydrous THF dropwise to the reaction mixture at -78 °C.

• Reaction: Stir the reaction mixture at -78 °C for 1-2 hours, then allow it to warm slowly to room temperature and stir for an additional 2-12 hours. Monitor the reaction progress by TLC.

• Quenching and Workup: Quench the reaction by the addition of saturated aqueous ammonium chloride solution. Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield the desired alkene. The E/Z ratio can be determined by ¹H NMR spectroscopy.

Data Summary Table:

Parameter	Value
Starting Sulfone	5-(Benzylsulfonyl)-1-methyl-1H-tetrazole
Base	KHMDS or LiHMDS
Solvent	Anhydrous THF
Temperature	-78 °C to room temperature
Typical Reaction Time	4-14 hours
Expected Yield	60-90%
Stereoselectivity	Typically high E-selectivity
Purification Method	Column Chromatography

Alternative Functionalization Pathways

While oxidation to the sulfone is a primary route, other functionalization strategies for 5-(benzylsulfanyl)-1-methyl-1H-tetrazole are also viable.

Nucleophilic Aromatic Substitution

The benzylsulfanyl group can potentially be displaced by strong nucleophiles. This approach is particularly effective if the tetrazole ring is further activated by electron-withdrawing groups. The reactivity of 5-alkylthio and 5-arylthio tetrazoles towards nucleophilic substitution has been documented.[11] For instance, reaction with amines or alkoxides could lead to the corresponding 5-amino or 5-alkoxy tetrazoles.

Debenzylation

The benzyl group can be cleaved under various reductive conditions, such as catalytic transfer hydrogenation, to yield the corresponding 5-mercapto-1-methyl-1H-tetrazole.[12] This thiol can then be alkylated or undergo other transformations. The choice of debenzylation conditions is critical to avoid reduction of the tetrazole ring.

Diagram: Alternative Functionalization Routes

Caption: Overview of nucleophilic substitution and debenzylation pathways.

Conclusion and Future Outlook

5-(Benzylsulfanyl)-1-methyl-1H-tetrazole is a valuable and versatile building block in synthetic organic and medicinal chemistry. The functionalization of its tetrazole ring, primarily through oxidation of the benzylsulfanyl group to a sulfone, opens up a rich area of chemistry, most notably the powerful Julia-Kocienski olefination for the stereoselective synthesis of alkenes. Alternative pathways such as nucleophilic substitution and debenzylation further expand its synthetic utility. The protocols and strategies outlined in this application note provide a solid foundation for researchers to explore and exploit the full potential of this important heterocyclic scaffold in the development of novel molecules with diverse applications. As the demand for complex and functionally diverse small molecules continues to grow, the strategic functionalization of tetrazole rings will undoubtedly remain a key area of research and development.

References

• Julia olefination. In Wikipedia; 2023. [Link]

• Stereoselective Olefination with Sterically Demanding Julia–Kocienski Reagents: Total Synthesis of Oxo-prothracarcin, Oxo-tomaymycin, and Boseongazepine B. PMC. 2022. [Link]

• Stereoselective Synthesis of Trisubstituted (Z)-Alkenes from Ketones via the Julia–Kocienski Olefination Using 1-Methyl- and 1-tert-Butyl-1H-tetrazol-5-yl Alkyl Sulfones. Organic Letters. 2020. [Link]

• Selective Formation of a Z-Trisubstituted Double Bond Using a 1-(tert-Butyl)tetrazolyl Sulfone. The Journal of Organic Chemistry. 2014. [Link]

• Recent advances in the medicinal chemistry of tetrazole as antibacterial agents: a comprehensive study Review Article. Pharmaspire. 2021. [Link]

• Tetrazoles: A multi-potent motif in drug design. PubMed. 2024. [Link]

• Tetrazole Derivatives and Role of Tetrazole in Medicinal Chemistry: An Article Review. Journal of Pharmaceutical Negative Results. 2023. [Link]

• Tetrazoles: A multi-potent motif in drug design. VU Research Repository. 2024. [Link]

• 1-Substituted 5-Alkyl(aryl)sulfanyltetrazoles and Their Derivatives. ResearchGate. 2017. [Link]

• Sulfide Oxidation. ACS GCI Pharmaceutical Roundtable Reagent Guides. N.d. [Link]

• CN103910658A - Method of oxidizing thioether to sulfone.

• Flash chemistry enables high productivity metalation-substitution of 5-alkyltetrazoles. PMC. 2021. [Link]

• Understanding the regioselectivity of 5-substituted 1H-tetrazoles alkylation. RSC Publishing. 2021. [Link]

• Alkylation of 5-Substituted 1 H-Tetrazoles via the Diazotization of Aliphatic Amines. PubMed. 2021. [Link]

• Novel and Efficient Debenzylation of N-Benzyltetrazole Derivatives with the Rosenmund Catalyst. ResearchGate. 2014. [Link]

Sources

• 1. Julia olefination - Wikipedia [en.wikipedia.org]
• 2. Understanding the regioselectivity of 5-substituted 1H-tetrazoles alkylation - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Nucleophile–nucleofuge duality of azide and arylthiolate groups in the synthesis of quinazoline and tetrazoloquinazoline derivatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Sulfide Oxidation - Wordpress [reagents.acsgcipr.org]
• 9. CN103910658A - Method of oxidizing thioether to sulfone - Google Patents [patents.google.com]
• 10. Stereoselective Olefination with Sterically Demanding Julia–Kocienski Reagents: Total Synthesis of Oxo-prothracarcin, Oxo-tomaymycin, and Boseongazepine B - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Yield Optimization for 5-(Benzylsulfanyl)-1-methyl-1H-tetrazole

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the challenges of alkylating ambident nucleophiles. The synthesis of 5-(benzylsulfanyl)-1-methyl-1H-tetrazole via the S-alkylation of 1-methyl-1H-tetrazole-5-thiol (MTT) with a benzyl halide is a critical transformation in medicinal chemistry, particularly in the synthesis of cephalosporin antibiotics and precursors for Julia-Kocienski olefinations.

While this reaction appears straightforward on paper, researchers frequently experience yield attrition due to competing N-alkylation, oxidative dimerization, and electrophile hydrolysis. This guide provides a mechanistic, self-validating framework to troubleshoot and optimize your S-alkylation workflows.

Mechanistic Insights & Reaction Pathway

1-Methyl-1H-tetrazole-5-thiol exists in a tautomeric equilibrium between its thiol and thione forms. Upon deprotonation, it forms an ambident thiolate anion where electron density is delocalized across the sulfur and the tetrazole nitrogen atoms.

According to Hard-Soft Acid-Base (HSAB) theory, the sulfur atom acts as a "soft" nucleophile, whereas the nitrogens are "harder." Benzyl bromide is a relatively soft electrophile, which intrinsically favors S-alkylation[1]. However, the reaction's regioselectivity is heavily dictated by the choice of base and solvent. Using a strong, hard base (like NaOH) in an aqueous environment alters the hydration sphere of the nucleophile and can lead to the hydrolysis of the benzyl halide, inadvertently promoting N-alkylation or reducing overall conversion[2]. Conversely, a mild base in a polar aprotic solvent maximizes the S-alkylation yield.

Mechanistic pathway and competing side reactions in the alkylation of 1-methyl-1H-tetrazole-5-thiol.

Quantitative Data: Condition Optimization

The following table summarizes the causal relationship between reaction conditions and the resulting yield/regioselectivity. For maximum efficiency, K₂CO₃ in Acetone is the recommended system.

Base	Solvent	Temp (°C)	Time (h)	S-Alkylation Yield (%)	Major Impurity / Observation
NaOH	H₂O / EtOH	25	12	65	Benzyl alcohol (Hydrolysis)
Et₃N	CH₂Cl₂	25	12	78	Unreacted starting material
NaH	THF	0 to 25	6	80	N-alkylated regioisomers
Cs₂CO₃	DMF	25	4	92	Trace N-alkylation
K₂CO₃	Acetone	50	4	>95	Clean conversion

Troubleshooting FAQs

Q: My reaction stalls at 70% conversion, and I observe a non-polar spot on the TLC. What is it, and how do I prevent it? A: The non-polar spot is likely the symmetric disulfide dimer of MTT, formed via oxidative coupling. Tetrazole-5-thiols are highly susceptible to oxidation in the presence of ambient oxygen and base. Causality: Oxygen acts as an electron acceptor, oxidizing the thiolate to a thiyl radical, which rapidly dimerizes. Solution: Degas your solvents by sparging with argon or nitrogen for 15 minutes prior to the reaction, and maintain a strict inert atmosphere throughout the protocol.

Q: I am detecting significant amounts of N-alkylated by-products. How can I improve the S/N regioselectivity? A: Regioselectivity is governed by the base and solvent. Strong, hard bases (like NaH) can lead to a tighter ion pair with the sulfur, exposing the nitrogen atoms to the electrophile. Causality: Potassium carbonate (K₂CO₃) in acetone provides optimal conditions because the potassium cation coordinates less tightly to the diffuse thiolate, leaving the highly nucleophilic soft sulfur atom free to attack the soft benzyl bromide[1]. Ensure your acetone is strictly anhydrous, as the presence of water promotes the formation of benzyl alcohol and shifts the nucleophilicity dynamics.

Q: Can I use benzyl chloride instead of benzyl bromide to scale up, as it is cheaper and less lachrymatory? A: Yes, but benzyl chloride is a less reactive (harder) electrophile than benzyl bromide. If you switch to benzyl chloride, the reaction rate will decrease, which increases the residence time and the likelihood of side reactions. Solution: Add a catalytic amount (0.1 to 0.2 equivalents) of sodium iodide (NaI) to the reaction mixture. This facilitates an in situ Finkelstein reaction, transiently forming the highly reactive benzyl iodide, which rapidly undergoes S-alkylation, restoring high yields and short reaction times.

Q: Are there alternative metal-free or one-pot methods if I want to avoid handling benzyl halides entirely? A: Yes. Recent advances demonstrate that alkyl 1H-tetrazol-5-yl thioethers can be synthesized via a one-pot reductive coupling. By condensing benzaldehyde with N-tosylhydrazine to form a hydrazone, followed by in situ metal-free coupling with MTT, you can achieve excellent yields without using lachrymatory benzyl halides[3].

Standard Operating Procedure: Optimized S-Alkylation

This protocol incorporates a self-validating chemical workup designed to specifically partition the desired product from unreacted MTT and inorganic salts.

Step 1: Preparation & Degassing Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar. Flush the flask with Argon for 5 minutes. Sparge 50 mL of anhydrous acetone with Argon for 15 minutes prior to use to prevent oxidative dimerization.

Step 2: Reagent Loading Add 1-methyl-1H-tetrazole-5-thiol (10.0 mmol, 1.16 g) and anhydrous K₂CO₃ (12.0 mmol, 1.66 g) to the flask. Inject the 50 mL of degassed acetone. Stir the suspension at room temperature for 15 minutes to ensure complete deprotonation (the mixture will become a fine, cloudy suspension).

Step 3: Electrophile Addition Cool the mixture to 0 °C using an ice bath. Slowly add benzyl bromide (10.5 mmol, 1.25 mL) dropwise over 10 minutes via syringe. (Caution: Benzyl bromide is a potent lachrymator; perform inside a well-ventilated fume hood).

Step 4: Reaction & In-Process Control Remove the ice bath, attach a reflux condenser, and warm the reaction to 50 °C for 4 hours under Argon. Self-Validation: Monitor the reaction via TLC (Hexanes:Ethyl Acetate 3:1). The starting MTT is highly polar and will remain near the baseline, whereas the desired S-benzyl product is UV-active and migrates rapidly (R_f ~ 0.6).

Step 5: Chemical Partitioning (Workup) Cool the mixture to room temperature and filter off the inorganic salts (KBr, excess K₂CO₃) through a medium-porosity glass frit. Wash the filter cake with 20 mL of acetone. Concentrate the filtrate under reduced pressure. Self-Validation: Dissolve the resulting residue in 50 mL of Ethyl Acetate and wash with 1M aqueous NaOH (2 x 20 mL) . Because MTT has a low pKa (~3-4), any unreacted starting material will be deprotonated and pulled into the aqueous layer, ensuring the organic layer contains only the neutral thioether product.

Step 6: Isolation Wash the organic layer with brine (20 mL), dry over anhydrous MgSO₄, and concentrate. Recrystallize the crude residue from a mixture of ethyl acetate and hexanes to afford 5-(benzylsulfanyl)-1-methyl-1H-tetrazole as a white crystalline solid.

References

• Application Notes and Protocols for N-Alkylation of the Tetrazole Ring BenchChem 2

• A Facile One-Pot Synthesis of 1-Substituted Tetrazole-5-thiones and 1-Substituted 5-Alkyl(aryl)sulfanyltetrazoles from Organic Isothiocyanates Bulletin of the Korean Chemical Society (via ResearchGate) 1

• A straightforward synthesis of alkyl 1H-tetrazol-5-yl thioethers via a one-pot reaction of aldehydes and 1H-tetrazole-5-thiols mediated by N-tosylhydrazones RSC Advances 3

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. A straightforward synthesis of alkyl 1H-tetrazol-5-yl thioethers via a one-pot reaction of aldehydes and 1H-tetrazole-5-thiols mediated by N-tosylhydrazones - RSC Advances (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Purification of 5-(benzylsulfanyl)-1-methyl-1H-tetrazole

Prepared by: Gemini, Senior Application Scientist For: Researchers, scientists, and drug development professionals

This guide provides in-depth technical support, troubleshooting advice, and frequently asked questions (FAQs) for the purification of 5-(benzylsulfanyl)-1-methyl-1H-tetrazole. The content is structured to address practical challenges encountered during experimental work, emphasizing the scientific principles behind each purification strategy.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for purifying crude 5-(benzylsulfanyl)-1-methyl-1H-tetrazole?

A1: The two most effective and commonly used purification techniques for this compound are recrystallization and silica gel column chromatography . The choice between them depends on the scale of your synthesis and the nature of the impurities.[1]

• Recrystallization is ideal for removing small amounts of impurities from a large amount of product, especially if the crude material is already of moderate to high purity. It is often faster and more scalable than chromatography.

• Column Chromatography is superior for separating the target compound from impurities with different polarities, particularly when impurities are present in significant quantities or have similar solubility profiles to the product.[2]

Q2: What are the likely impurities I need to remove after synthesis?

A2: Impurities in 5-(benzylsulfanyl)-1-methyl-1H-tetrazole typically originate from the starting materials or side reactions. The most common synthetic route is the [3+2] cycloaddition of a nitrile with an azide.[3] Potential impurities include:

• Unreacted Starting Materials: Such as the corresponding nitrile and benzyl halide precursors.

• Isomeric Byproducts: Depending on the synthetic route, particularly in the alkylation of the tetrazole ring, formation of the 2-methyl isomer is possible.

• Side-Reaction Products: Hydration of the nitrile starting material can sometimes lead to carboxamide impurities, especially if certain Lewis acid catalysts are used in the presence of water.[4]

• Reagents and Catalysts: Residual catalysts (e.g., zinc salts) or reagents used during the synthesis.[5]

Q3: How do I select an appropriate solvent for recrystallization?

A3: The ideal recrystallization solvent is one in which 5-(benzylsulfanyl)-1-methyl-1H-tetrazole has high solubility at an elevated temperature but low solubility at room or lower temperatures.[6][7] A systematic solvent screening is the most reliable approach. Based on a patent for the target molecule, a mixture of ether and n-hexane has been successfully used for recrystallization.[8]

Solvent Screening Protocol:

• Place a small amount (10-20 mg) of your crude product into several different test tubes.

• Add a small volume (0.5 mL) of a test solvent to each tube at room temperature. Test solvents could include ethanol, isopropanol, ethyl acetate, toluene, diethyl ether, and hexane.

• Observe solubility. If the compound dissolves at room temperature, the solvent is unsuitable.

• If it is insoluble, heat the mixture to the solvent's boiling point. Add more solvent dropwise until the solid just dissolves.[6]

• Allow the solution to cool slowly to room temperature, then in an ice bath.

• An ideal solvent will show rapid and extensive crystal formation upon cooling.

Q4: My compound "oiled out" instead of crystallizing during recrystallization. What should I do?

A4: "Oiling out" occurs when the compound's melting point is lower than the boiling point of the recrystallization solvent, or when the solution is supersaturated to a high degree.[1]

Solutions:

• Lower the Solvent Boiling Point: Re-dissolve the oil in a small amount of the hot solvent and add a lower-boiling point co-solvent in which the compound is also soluble.

• Use a Solvent Pair: Dissolve the compound in a minimum amount of a "good" hot solvent (in which it is very soluble). Then, add a "poor" solvent (in which it is insoluble) dropwise at an elevated temperature until the solution becomes slightly turbid. Allow it to cool slowly. A common and effective pair for this compound is diethyl ether (good solvent) and n-hexane (poor solvent).[8]

• Reduce Saturation: Add slightly more hot solvent to the solution before cooling to reduce the level of supersaturation.

• Scratch and Seed: Scratch the inside of the flask with a glass rod at the solvent line or add a seed crystal of the pure compound to induce crystallization.

Q5: What are the recommended starting conditions for silica gel column chromatography?

A5: For silica gel column chromatography, the key is to find a mobile phase that provides good separation on a Thin Layer Chromatography (TLC) plate, with a target Retention Factor (Rf) of 0.2-0.3 for the desired compound.[2]

• Stationary Phase: Standard silica gel (e.g., 230-400 mesh for flash chromatography).[1]

• Mobile Phase (Eluent): Start with a non-polar solvent system and gradually increase polarity. A good starting point is a mixture of hexanes and ethyl acetate .

  • Begin with TLC analysis using various ratios (e.g., 9:1, 4:1, 1:1 Hexanes:Ethyl Acetate).

• Addressing Tailing: Nitrogen-containing heterocyclic compounds like tetrazoles can interact with acidic silanol groups on the silica surface, causing peak tailing.[9] To mitigate this, add a small amount (0.1-1% v/v) of a basic modifier like triethylamine (TEA) to the mobile phase.[1][9]

Purification Troubleshooting Guides

Recrystallization Issues

Problem	Possible Cause(s)	Recommended Solution(s)
No Crystals Form Upon Cooling	The solution is not sufficiently saturated; too much solvent was added. / The compound is too soluble in the chosen solvent.	Evaporate some of the solvent to concentrate the solution. / Add a seed crystal of the pure compound. / Cool the solution in an ice-salt bath for a longer period. / Re-attempt with a less polar solvent.[1]
Crude Product "Oils Out"	The boiling point of the solvent is higher than the melting point of the compound. / The solution is too concentrated.	Use a lower-boiling point solvent. / Employ a solvent-pair system (e.g., ether/hexane). / Add more hot solvent before cooling.[1][8]
Low Recovery of Pure Product	The compound has significant solubility in the cold solvent. / Crystals were filtered before crystallization was complete. / Too much solvent was used for washing.	Ensure the solution is thoroughly cooled in an ice bath before filtration. / Use a minimal amount of ice-cold solvent to wash the collected crystals.
Product Purity is Still Low	Impurities co-crystallized with the product. / The cooling process was too rapid, trapping impurities.	Allow the solution to cool slowly to room temperature before placing it in an ice bath. / Perform a second recrystallization.

Column Chromatography Issues

Problem	Possible Cause(s)	Recommended Solution(s)
Poor Separation (Overlapping Peaks)	The mobile phase is too polar, eluting all compounds too quickly (high Rf values). / The mobile phase is not polar enough.	Decrease the polarity of the mobile phase (e.g., increase the hexane:ethyl acetate ratio). / Increase the polarity of the mobile phase. Develop the optimal eluent using TLC first.
Compound Stuck on Column	The mobile phase is not polar enough to elute the compound. / The compound has very strong, irreversible interactions with the silica gel.	Gradually increase the eluent polarity (gradient elution). A common strategy is to add methanol to the ethyl acetate/hexane mixture. / Consider using a different stationary phase like alumina or reversed-phase silica.
Peak Tailing	Strong interaction between the basic tetrazole nitrogen atoms and acidic silanol groups on the silica surface.	Add a basic modifier like triethylamine (0.1-1%) to the mobile phase to neutralize the acidic sites on the silica gel.[1][9]
Cracked or Channeled Column Bed	Improper packing of the silica gel slurry.	Ensure the silica gel is packed as a uniform slurry and is never allowed to run dry.[2] Repack the column if necessary.

Detailed Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol is based on a successful method reported for 5-(benzylsulfanyl)-1-methyl-1H-tetrazole.[8]

• Dissolution: Place the crude 5-(benzylsulfanyl)-1-methyl-1H-tetrazole in an Erlenmeyer flask. Add the minimum amount of warm diethyl ether required to fully dissolve the solid. Gentle heating with a water bath may be necessary.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration through a pre-warmed funnel with fluted filter paper into a clean, warm flask.

• Induce Crystallization: While gently swirling the warm ether solution, add n-hexane dropwise until the solution becomes persistently cloudy (turbid). This indicates the point of saturation.

• Crystal Formation: Cover the flask and allow it to cool slowly to room temperature. The slow cooling promotes the formation of larger, purer crystals.

• Complete Crystallization: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize crystal yield.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold n-hexane to remove any residual soluble impurities.

• Drying: Dry the crystals under vacuum to remove all traces of solvent. The reported melting point for the purified compound is 48.5-49.5 °C.[8]

Protocol 2: Purification by Flash Column Chromatography

This protocol provides a general framework; the exact solvent ratio should be optimized by TLC analysis first.

• TLC Analysis: Dissolve a small sample of the crude material and spot it on a TLC plate. Develop the plate using various ratios of hexanes:ethyl acetate (e.g., 9:1, 4:1, 2:1). The ideal system will give the product an Rf value of approximately 0.25. If tailing is observed, add 0.5% triethylamine to the solvent system and re-run the TLC.

• Column Packing: Prepare a slurry of silica gel in the least polar mobile phase (e.g., 9:1 hexanes:ethyl acetate). Pour the slurry into the column and allow it to pack under positive pressure, ensuring a flat, stable bed. Do not let the column run dry.[2]

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the eluent. Alternatively, adsorb the crude product onto a small amount of silica gel (dry loading) and carefully add it to the top of the column bed.

• Elution: Carefully add the mobile phase to the top of the column and begin elution, collecting fractions. Monitor the separation by TLC.

• Gradient Elution (if necessary): If the product is slow to elute, the polarity of the mobile phase can be gradually increased by increasing the percentage of ethyl acetate.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to yield the purified 5-(benzylsulfanyl)-1-methyl-1H-tetrazole.

Visualization of Purification Workflow

Caption: Decision tree for selecting the appropriate purification technique.

Caption: Workflow for troubleshooting common column chromatography issues.

References

• BenchChem. (2025). Troubleshooting low conversion rates in tetrazole synthesis. BenchChem Technical Support.
• Journal of Chemical Health Risks. (2024).
• BenchChem. (2025). Green chemistry approaches for tetrazole synthesis compared to traditional methods. BenchChem Technical Support.
• BenchChem. (2025). Technical Support Center: Purification of 5-(5-Methyl-isoxazol-3-yl)-1h-tetrazole. BenchChem Technical Support.
• Ostrovskii, V. A., et al. (2003).
• Organic Chemistry Portal. (2025). Synthesis of 1H-tetrazoles.
• SIELC Technologies. (2018). Separation of 5-Phenyl-1H-tetrazole on Newcrom R1 HPLC column.
• The Royal Society of Chemistry. Discovery of Mercaptopropanamide-substituted Aryl Tetrazoles as New Broad-Spectrum Metallo-β-lactamase Inhibitors.
• Chem 267.
• Research and Reviews. (2022).
• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents.
• PubChem. 5-(Methanesulfonyl)-1-phenyl-1H-tetrazole.
• Google Patents. (1978).
• ResearchGate. (2026). Synthesis and Heterocyclization of 5-Alkenylsulfanyl-1-methyltetrazoles.
• Bombardt, P. A., Courtney, M., & Ko, H. (1990). Fast-LC determination of 1-methyl-1H-tetrazole-5-thiol in human plasma with column-switching sample clean-up. Journal of Pharmaceutical and Biomedical Analysis, 8(1), 73-77.
• Al-Masoudi, N. A., & Al-Soud, Y. A. (2007). Tetrazolium Compounds: Synthesis and Applications in Medicine. Mini reviews in medicinal chemistry, 7(7), 665-674.
• Nasrollahzadeh, M., & Ghorbani-Choghamarani, A. (2015). Synthesis and Characterization of 5-Substituted 1H-Tetrazoles in the Presence of Nano-TiCl4.SiO2. South African Journal of Chemistry, 68, 133-137.
• BenchChem. (2025). Purification of (1-Benzyl-1H-indol-5-yl)
• BenchChem. (2025). A Comprehensive Review of 5-Substituted-1H-Tetrazole Derivatives in Medicinal Chemistry. BenchChem Technical Support.

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• 5. Tetrazolium Compounds: Synthesis and Applications in Medicine - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. US4110338A - Product and preparation of 1H-tetrazole-5-thiol derivatives - Google Patents [patents.google.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: 5-(Benzylsulfanyl)-1-methyl-1H-tetrazole (BMT) Stability & Troubleshooting

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who utilize 5-(benzylsulfanyl)-1-methyl-1H-tetrazole (also known as 1-methyl-5-benzylthio-1H-tetrazole). This compound is a critical synthetic linchpin—serving both as a protected precursor to 1-methyl-1H-tetrazole-5-thiol (MMT, a common cephalosporin side chain) and as a thioether building block that can be oxidized to a sulfone for Julia–Kocienski olefinations [4].

Because the tetrazole core and the benzylic thioether linkage each possess unique electronic vulnerabilities, understanding the causality behind their stability under different reaction conditions is non-negotiable for successful scale-up. This guide provides field-proven diagnostics, validated protocols, and mechanistic insights to troubleshoot your workflows.

Part 1: Baseline Chemical Stability & Storage (FAQ)

Q: What are the optimal storage conditions for this thioether? A: Store the neat solid at 2–8 °C in a tightly sealed, light-resistant container under an inert atmosphere (argon or nitrogen). While generally stable at room temperature for short periods, prolonged exposure to atmospheric oxygen and ambient light can induce slow auto-oxidation of the thioether to a sulfoxide.

Q: Is the 1-methyl-1H-tetrazole ring thermally stable? A: Yes, but within strict limits. The 1-methyl substitution provides more thermodynamic stability than an unprotected 1H-tetrazole. It is stable in refluxing toluene (~110 °C). However, heating the compound above 150 °C risks highly exothermic decomposition driven by the extrusion of nitrogen gas ( N2​ ). Never subject this intermediate to short-path distillation at high temperatures.

Part 2: Troubleshooting Reaction Conditions (Q&A)

Issue 1: Oxidative Conditions & Julia-Kocienski Preparation

Q: I am trying to oxidize the thioether to a sulfone for a Julia-Kocienski olefination, but LC-MS shows a major peak at +16 Da instead of the expected +32 Da. Why is the reaction stalling? A: You are observing arrested oxidation at the sulfoxide stage. The first oxidation (thioether to sulfoxide) is kinetically rapid, but the second step (sulfoxide to sulfone) is rate-limiting due to the electron-withdrawing nature of the newly formed sulfinyl group. While m-CPBA is a common oxidant, it often stalls or requires a large, hazardous excess that complicates purification. The Solution: Switch to a catalytic Ammonium Molybdate / H2​O2​ system. The Mo(VI) catalyst forms a highly reactive peroxomolybdate species that chemoselectively drives the sulfoxide to the sulfone without degrading the tetrazole ring [2, 3].

Issue 2: Lewis Acid-Mediated Debenzylation

Q: During a Friedel-Crafts step elsewhere in my molecule, I am losing the benzyl group from the tetrazole. How does this happen? A: The benzyl thioether is highly susceptible to heterolytic C–S bond cleavage in the presence of strong Lewis acids (e.g., AlCl3​ , BBr3​ ). The lone pairs on the sulfur atom coordinate with the Lewis acid, drawing electron density away from the benzylic carbon. This triggers the departure of a stable benzyl cation (often trapped by the solvent, like toluene) and leaves behind the 1-methyl-1H-tetrazole-5-thiolate complex [1]. If you must use Lewis acids, you must either drop the temperature to -78 °C to kinetically slow the coordination or change your synthetic sequence.

Issue 3: Base-Induced Instability

Q: Can I deprotonate the benzylic position of the thioether directly using strong bases like n-BuLi or KHMDS? A: We strongly advise against this. Deprotonating the benzylic position of the thioether requires harsh bases that can trigger unwanted [1,2]- or [2,3]-Wittig rearrangements, or cause nucleophilic attack on the tetrazole ring itself, leading to ring fragmentation. For Julia-Kocienski applications, you must always oxidize the thioether to the sulfone before applying bases. The sulfone group highly stabilizes the resulting α -carbanion, preventing ring degradation [4].

Part 3: Quantitative Stability Data

The table below summarizes the stability of 5-(benzylsulfanyl)-1-methyl-1H-tetrazole across various standard synthetic environments.

Reaction Condition	Reagent System	Temp (°C)	Time (h)	Primary Outcome	Stability Status
Oxidation (Mild)	30% H2​O2​ , Mo(VI) cat.	0 to 25	4 - 6	Conversion to Sulfone	Stable (Desired)
Oxidation (Harsh)	Excess m-CPBA / DCM	25	12	Sulfoxide/Sulfone mix	Variable (Arrested)
Lewis Acid	AlCl3​ in Toluene	10 - 15	2	Debenzylation to Thiol	Degraded (Cleaved)
Strong Base	n-BuLi / THF	-78	1	α -deprotonation / Ring Opening	Unstable
Thermal Stress	Neat / Heating	> 150	N/A	N2​ Extrusion	Critical Failure

Part 4: Mechanistic Workflows

Fig 1: Chemoselective oxidation pathway of tetrazole thioether to sulfone.

Fig 2: Lewis acid-mediated debenzylation mechanism via S-coordination.

Part 5: Validated Experimental Protocols

Protocol A: Chemoselective Oxidation to Sulfone [2, 3]

Purpose: To prepare the Julia-Kocienski reagent without stalling at the sulfoxide stage.

• Initialization: Dissolve 5-(benzylsulfanyl)-1-methyl-1H-tetrazole (1.0 eq) in a 1:1 mixture of absolute Ethanol and THF (0.2 M concentration). Cool the flask to 0 °C using an ice bath.

• Catalyst Addition: Add ammonium molybdate tetrahydrate ( Mo7​O24​(NH4​)6​⋅4H2​O ) (0.2 eq) to the stirring solution.

• Oxidation: Dropwise add 30% aqueous H2​O2​ (10.0 eq) via an addition funnel, maintaining the internal temperature strictly below 10 °C to prevent thermal runaway.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 4–6 hours.

• Self-Validation Check: Monitor the reaction via LC-MS. The starting material [M+H]+ and the intermediate sulfoxide ( +16 Da) must be completely consumed, leaving only the sulfone ( +32 Da).

• Quench & Extraction: Carefully quench the reaction with saturated aqueous Na2​S2​O3​ . Crucial: Test the aqueous layer with KI-starch paper to ensure all peroxides are neutralized (paper must remain white). Extract the product with EtOAc (3x), wash with brine, dry over Na2​SO4​ , and concentrate under reduced pressure.

Protocol B: Controlled Debenzylation to 1-Methyl-1H-tetrazole-5-thiol [1]

Purpose: To intentionally cleave the benzyl group using Lewis acidic conditions to yield the free thiol.

• Initialization: Suspend anhydrous Aluminum Chloride ( AlCl3​ , 1.2 eq) in anhydrous toluene under an argon atmosphere. Cool the suspension to 10 °C.

• Substrate Addition: Add 5-(benzylsulfanyl)-1-methyl-1H-tetrazole (1.0 eq) portion-wise over 15 minutes to control the mild exotherm.

• Cleavage: Stir the mixture at 10–15 °C for 2 hours.

• Self-Validation Check: Spot the reaction on a silica TLC plate (UV 254 nm). The starting thioether spot should completely disappear, indicating full C–S bond heterolysis.

• Quench & Recovery: Slowly add cold 10% HCl to quench the aluminum complex. Separate the layers. Extract the aqueous layer multiple times with hot chloroform. Dry the combined organic layers over MgSO4​ and evaporate to yield the purified 1-methyl-1H-tetrazole-5-thiol.

References

• US4110338A - Product and preparation of 1H-tetrazole-5-thiol derivatives Google P
• Enantioselective Total Synthesis of (+)
• Total Syntheses of the Proposed Structure of Iriomoteolide-1a, -1b and Synthesis of Three Deriv
• Stereoselective Olefination with Sterically Demanding Julia–Kocienski Reagents ACS Omega.

Technical Support Center: Optimizing Nucleophilic Substitution on the Tetrazole Ring

Welcome to the Technical Support Center for tetrazole chemistry. This guide is specifically engineered for researchers, scientists, and drug development professionals. It provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols for optimizing nucleophilic substitution reactions on the tetrazole ring.

Because the tetrazole ring can act as both an electrophile (undergoing Nucleophilic Aromatic Substitution, SN​Ar , at the C5 position) and a nucleophile (undergoing regioselective alkylation/arylation at the N1 or N2 positions), this guide is divided into two distinct functional workflows.

Section 1: Nucleophilic Aromatic Substitution ( SN​Ar ) at the C5 Position

The tetrazole ring is highly electron-withdrawing. When equipped with a suitable leaving group at the C5 position, it becomes highly susceptible to nucleophilic attack via an addition-elimination ( SN​Ar ) pathway.

Q1: My nucleophilic substitution at the C5 position is failing or requires excessively harsh conditions. What is the primary mechanistic cause?

A1: The reactivity of the C5 position is heavily dictated by the oxidation state and nature of the leaving group. A common pitfall in bio-conjugation and drug tagging is attempting to displace a 5-sulfanyl (-SR) group. The 5-sulfanyl tetrazole is generally unreactive toward nucleophiles under mild conditions[1]. The Solution: Oxidize the thioether to a 5-sulfonyl ( −SO2​R ) group. The sulfonyl group drastically increases the electrophilicity of the C5 carbon by pulling electron density away from the ring, allowing for rapid SN​Ar reactions with nucleophiles like thiols or amines at room temperature[1].

Q2: I am using 5-chloro-1-phenyl-1H-tetrazole, but my yields with weak nucleophiles (like phenols) are low. How can I optimize this?

A2: 5-Chlorotetrazoles can be sluggish when reacting with weaker oxygen nucleophiles. To overcome this activation barrier without resorting to destructive thermal conditions, utilize Cesium Fluoride (CsF) as a dual-activation catalyst[2]. Causality: CsF acts as both a nucleophilic catalyst and an electrophilic promoter. The fluoride ion temporarily displaces the chloride to form a highly reactive 5-fluoro intermediate. Simultaneously, the large, polarizable cesium cation coordinates with the incoming nucleophile (e.g., phenoxide), enhancing its nucleophilicity. This dual activation allows the synthesis of 5-aryloxy tetrazoles at room temperature with high yields[2][3].

Workflow for troubleshooting and optimizing C5 nucleophilic aromatic substitution.

Section 2: Regioselective Substitution (N1 vs. N2 Alkylation)

When the tetrazole ring acts as a nucleophile, substitution occurs at the nitrogen atoms. Controlling N1 versus N2 regioselectivity is a classic challenge that requires precise manipulation of the reaction environment.

Q3: My alkylation yields an inseparable mixture of N1 and N2 isomers. How do I selectively drive the reaction toward the N2 isomer?

A3: N2-alkylation is generally favored under kinetic control or when utilizing specific Lewis acid catalysts that alter the nucleophilicity of the tetrazole anion[4]. The Solution: Employ aluminum triflate ( Al(OTf)3​ ) with diazo compounds. The Lewis acid coordinates with the tetrazole ring; the p–π conjugation effect facilitates regioselective proton capture and directs the electrophile almost exclusively to the N2 position[5]. Alternatively, if working with phenacyl halides, transitioning to mechanochemical conditions (solvent-free ball-milling) promotes contact ion pair formation, which strongly favors the N2-regioisomer[6].

Q4: How can I favor the formation of the N1-alkylated isomer?

A4: N1-substituted tetrazoles possess higher dipole moments and are typically the thermodynamically more stable isomers. To favor N1-alkylation, operate under thermodynamic control. Utilizing reagents like methyl 2,2,2-trichloroacetimidate under acidic conditions allows for equilibration, providing high yields of the N1-methylated tetrazole[4].

Logic tree for controlling N1 vs. N2 regioselectivity during tetrazole alkylation.

Quantitative Data Summaries

Table 1: Reactivity Profile of C5 Leaving Groups in Tetrazole SN​Ar

Leaving Group at C5	Relative Reactivity	Optimal Catalyst/Condition	Primary Application
-SR (Sulfanyl)	Very Low	N/A (Requires Oxidation)	Stable precursor storage
-Cl (Chloro)	Moderate	CsF (Dual Activation)	Etherification with phenols
-SO 2​ R (Sulfonyl)	Very High	Mild Base (Room Temp)	Bio-conjugation / Chemical tagging

Table 2: Regioselectivity Matrix for Tetrazole N-Alkylation

Reagent System	Dominant Control Mechanism	Major Isomer	Typical Selectivity Ratio
Methyl 2,2,2-trichloroacetimidate / H+	Thermodynamic	N1	> 90:10 (N1:N2)
Diazo compounds / Al(OTf)3​	Kinetic / Lewis Acid	N2	> 95:5 (N2:N1)
Phenacyl halides / Ball-milling	Contact Ion Pair	N2	Variable (Substrate dependent)

Standardized Experimental Protocols

Protocol 1: CsF-Catalyzed Synthesis of 5-Aryloxy-1-phenyl-1H-tetrazoles (C5 SN​Ar )

Self-validating mechanism: The rapid consumption of the starting material at room temperature confirms successful dual-activation by CsF.

• Preparation: In an oven-dried round-bottom flask, dissolve 5-chloro-1-phenyl-1H-tetrazole (1.0 equiv) and the desired phenol (1.1 equiv) in anhydrous acetonitrile (0.2 M).

• Catalyst Addition: Add anhydrous Cesium Fluoride (CsF) (1.5 equiv) to the stirring solution in one portion.

• Reaction: Stir the mixture at room temperature. Monitor the reaction via TLC (typically complete within 1–2 hours).

• Workup: Filter the reaction mixture through a short pad of Celite to remove inorganic salts. Wash the pad with ethyl acetate.

• Purification: Concentrate the filtrate under reduced pressure and purify via flash chromatography (Hexanes/Ethyl Acetate) to afford the pure 5-aryloxy tetrazole.

Protocol 2: Al(OTf)3​ -Catalyzed Regioselective N2-Arylation

Self-validating mechanism: The absence of N1-isomer peaks in the crude 1H NMR confirms the structural directing effect of the Lewis acid.

• Preparation: To a flame-dried Schlenk tube under an inert atmosphere, add the 5-substituted tetrazole (0.5 mmol), Al(OTf)3​ (10 mol%), and 1,2-dichloroethane (DCE, 2.0 mL)[5].

• Initiation: Slowly add the diazo compound (0.6 mmol) to the mixture.

• Reaction: Stir the reaction mixture at 60 °C. Monitor the progress by TLC until the evolution of N2​ gas ceases and the starting material is consumed.

• Workup: Cool the reaction to room temperature and concentrate the mixture under reduced pressure[5].

• Purification: Purify the crude product by column chromatography on silica gel to isolate the N2-alkylated/arylated tetrazole[5].

References

• Khan, K. M., et al. "Rapid Cesium Fluoride Catalyzed Synthesis of 5-Aryloxy-1-phenyl-1Htetrazoles via Nucleophilic Aromatic Substitution." Letters in Organic Chemistry, Bentham Science Publishers. [Link]

• ACS Publications. "Al(OTf)3-Catalyzed Regioselective N2–Arylation of Tetrazoles with Diazo Compounds." ACS. [Link]

• ScienceDirect. "Chemical tagging of a drug target using 5-sulfonyl tetrazole." ScienceDirect. [Link]

• ACS Publications. "Regioselective N-2 Alkylation of Tetrazoles with Phenacyl Halides under Mechanochemical Conditions." ACS Sustainable Chemistry & Engineering. [Link]

Sources

• 1. Redirecting [linkinghub.elsevier.com]
• 2. benthamdirect.com [benthamdirect.com]
• 3. 5-氯-1-苯基-1H-四唑 97% | Sigma-Aldrich [sigmaaldrich.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Catalyst Selection for 5-Substituted Tetrazole Synthesis

Welcome to the Technical Support Center for the synthesis of 5-substituted 1H-tetrazoles. As a bioisosteric replacement for carboxylic acids, the tetrazole moiety is indispensable in modern drug discovery and materials science[1]. However, the traditional [3+2] cycloaddition of nitriles and azides is notoriously plagued by sluggish kinetics, safety hazards (e.g., hydrazoic acid generation), and difficult workups.

As a Senior Application Scientist, I have designed this portal to provide researchers with causality-driven troubleshooting, self-validating experimental protocols, and data-backed catalyst selection matrices.

Mechanistic Overview & Catalyst Activation

Before troubleshooting, it is critical to understand the causality of the reaction. The uncatalyzed[3+2] cycloaddition requires extreme heat because the nitrile carbon is insufficiently electrophilic. Catalysts (Lewis acids, Brønsted acids, or transition metal nanoparticles) coordinate to the nitrile nitrogen, lowering the Lowest Unoccupied Molecular Orbital (LUMO) energy and facilitating the nucleophilic attack by the azide[2].

Catalytic [3+2] cycloaddition mechanism for 5-substituted tetrazole synthesis.

Catalyst Selection Matrix

Selecting the right catalyst depends on your substrate scope, safety constraints, and scale-up requirements. The table below summarizes quantitative performance data across various state-of-the-art catalytic systems.

Table 1: Comparative Catalyst Performance for 5-Substituted Tetrazole Synthesis

Catalyst System	Substrate Scope	Azide Source	Solvent	Temp (°C)	Time (h)	Yield (%)	Ref
ZnBr₂	DNA-conjugated nitriles	NaN₃	Water/Buffer	80	12	60–90	[3]
Fe(OAc)₂	Aryl nitriles	TMSN₃	DMF	100	24	75–92	[4]
CoY Zeolite	Aliphatic/Aryl nitriles	NaN₃	DMF	120	14	85–95	[5]
Cu/C Nanoparticles	Aldehydes (Multicomponent)	NaN₃	DMF	110	1–2	82–98	[6]
Silica Sulfuric Acid	Benzonitriles	NaN₃	DMF	120	5–10	72–95	[7]
Trialkylammonium salts	Organonitriles	NaN₃	Non-polar	100	12–24	80–99	[8]

Troubleshooting Guide & FAQs

Q: Why is my reaction with sterically hindered ortho-substituted benzonitriles stalling? A: Steric bulk physically blocks the coordination of bulky heterogeneous catalysts (like CoY Zeolite) to the nitrile nitrogen, preventing electrophilic activation[5]. Solution: Switch to a highly active, homogeneous Lewis acid with a smaller ionic radius, such as ZnBr₂[3] or Fe(OAc)₂[4]. Alternatively, employ microwave irradiation to overcome the high activation energy barrier associated with steric clash[2].

Q: How can I avoid the generation of highly toxic and explosive hydrazoic acid (HN₃) during the reaction and workup? A: Traditional methods using NaN₃ and strong Brønsted acids generate volatile HN₃[7]. Solution: Utilize a phase transfer agent (e.g., tetraalkylammonium salts) combined with a catalytic proton source (trialkylammonium chloride) in non-polar media, which minimizes HN₃ volatilization[8]. Alternatively, conduct the reaction in water using Zinc salts, where the pH is naturally buffered to prevent HN₃ release[2].

Q: I am experiencing catalyst leaching with my supported copper catalyst (e.g., Cu-MCM-41). How do I resolve this? A: Leaching occurs because the newly formed tetrazole product is a strong ligand that can strip metal ions from the solid support. Solution: Perform a hot filtration immediately after the reaction completes. If the mixture cools, the tetrazole coordinates strongly to the metal surface, pulling it into solution. If leaching persists, switch to a strongly chelated magnetic nanoparticle system (e.g., Fe₃O₄@tryptophan-La), which demonstrates negligible leaching in ICP-OES studies[9].

Q: Can I synthesize 5-substituted tetrazoles directly from aldehydes instead of nitriles? A: Yes. A one-pot multicomponent reaction can be employed using aldehydes, hydroxylamine hydrochloride (to form the oxime/nitrile in situ), and NaN₃. Copper-based catalysts, such as Cu/C nanoparticles, are highly effective for this, yielding up to 98% within 2 hours at 110 °C[6].

Decision tree for troubleshooting low yields in 5-substituted tetrazole synthesis.

Standard Operating Procedures (SOPs)

Every protocol described below is designed as a self-validating system to ensure reproducibility and safety.

SOP 1: Zinc-Catalyzed Synthesis in Aqueous Media

Causality: Water provides an environmentally benign solvent that, when combined with zinc salts, creates a safe medium that suppresses the release of volatile hydrazoic acid. Zn²⁺ acts as a Lewis acid to activate the nitrile[2][3].

• Preparation: In a 50 mL round-bottom flask, add the organonitrile (1.0 mmol), sodium azide (NaN₃, 1.2 mmol), and zinc bromide (ZnBr₂, 0.1 mmol, 10 mol% catalyst loading).

• Solvent Addition: Add 10 mL of deionized water (use a 1:1 water/isopropanol mixture if the nitrile is highly lipophilic).

• Reaction: Attach a reflux condenser and heat the mixture to 80–100 °C with vigorous stirring for 12–24 hours.

• Quenching & Workup: Cool the reaction to room temperature. Carefully acidify the mixture to pH 2 using 3N HCl. (Caution: Perform strictly in a well-ventilated fume hood).

• Isolation: Extract the aqueous layer with ethyl acetate (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Self-Validation Checkpoint: The reaction is validated as successful if the aqueous layer pH strictly remains above 4 during the reaction (confirming no HN₃ volatilization) and the IR spectrum of the crude product shows a broad N-H stretch at ~3100–3000 cm⁻¹, confirming cyclization.

SOP 2: Heterogeneous Synthesis using Silica Sulfuric Acid (SSA)

Causality: SSA provides a robust, high-surface-area solid acid proton source that promotes the [3+2] cycloaddition without the handling hazards and corrosive nature of liquid sulfuric acid[7].

• Preparation: Combine the nitrile (1.0 mmol), NaN₃ (1.5 mmol), and Silica Sulfuric Acid (0.05 g) in a reaction vessel.

• Solvent Addition: Add 5 mL of N,N-dimethylformamide (DMF).

• Reaction: Stir the mixture at 120 °C for 5–10 hours. Monitor via TLC.

• Catalyst Recovery: Upon completion, cool the mixture to 80 °C and filter out the solid SSA catalyst while still warm. Wash the catalyst with hot ethyl acetate.

• Workup: Pour the filtrate into ice-cold water (20 mL) and acidify with dilute HCl. Filter the resulting precipitate.

• Self-Validation Checkpoint: Weigh the recovered SSA catalyst after drying. A >95% mass recovery validates the lack of catalyst dissolution. Consistent yields across 3+ consecutive reaction cycles validate the heterogeneous stability of the system[7].

Sources

• 1. thieme-connect.com [thieme-connect.com]
• 2. 1H-Tetrazole synthesis [organic-chemistry.org]
• 3. Synthesis of 5-substituted tetrazoles via DNA-conjugated nitrile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Iron salts in the catalyzed synthesis of 5-substituted 1H-tetrazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Recent advances in multicomponent synthesis of 5-substituted 1H-tetrazoles from aldehydes: catalytic methods and green chemistry approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Improved Synthesis of 5-Substituted 1H-Tetrazoles via the [3+2] Cycloaddition of Nitriles and Sodium Azide Catalyzed by Silica Sulfuric Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Nanomaterial catalyzed green synthesis of tetrazoles and its derivatives: a review on recent advancements - RSC Advances (RSC Publishing) DOI:10.1039/D1RA05955F [pubs.rsc.org]

Reference Data & Comparative Studies

A Comparative Guide to the Bioactivity of 5-(benzylsulfanyl)-1-methyl-1H-tetrazole and Other Tetrazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the tetrazole scaffold stands out as a privileged structure, integral to the design of a wide array of therapeutic agents.[1][2] Its unique physicochemical properties, particularly its role as a bioisostere for the carboxylic acid group, have propelled its incorporation into numerous clinically approved drugs.[1][2] This guide offers an in-depth comparison of the bioactivity of 5-(benzylsulfanyl)-1-methyl-1H-tetrazole and other key tetrazole derivatives, supported by experimental data from various bioassays. We will delve into the structure-activity relationships that govern their performance, providing a valuable resource for researchers engaged in the discovery and development of novel therapeutics.

The Significance of the Tetrazole Moiety in Drug Design

The five-membered aromatic ring of tetrazole, with its four nitrogen atoms, offers a unique combination of stability, electronic properties, and steric profile.[1] A pivotal characteristic of the tetrazole ring is its ability to act as a non-classical isostere of the carboxylic acid group.[1] This substitution can enhance a molecule's metabolic stability and improve its pharmacokinetic profile by increasing lipophilicity and cell penetration.[1][2] Consequently, tetrazole derivatives have demonstrated a broad spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory effects.[3][4]

Comparative Bioassay Performance: A Focus on 5-Thio-Substituted Tetrazoles

The introduction of a sulfur-containing substituent at the 5-position of the tetrazole ring has been a fruitful strategy in the development of potent bioactive compounds.[5][6] This class of derivatives, to which 5-(benzylsulfanyl)-1-methyl-1H-tetrazole belongs, has shown significant promise in various therapeutic areas.

Anticancer Activity

While direct comparative data for 5-(benzylsulfanyl)-1-methyl-1H-tetrazole in anticancer assays is limited in publicly available literature, the broader class of 5-thio-tetrazoles has been investigated for its antiproliferative effects. The general structure-activity relationship (SAR) suggests that the nature of the substituent attached to the sulfur atom plays a crucial role in determining the cytotoxic potential.

For instance, studies on various 1,4-diaryl tetrazole-5-thiones have demonstrated their ability to inhibit the proliferation of leukemia and breast cancer cell lines.[7] The presence of different aryl groups influences the potency, highlighting the importance of the substitution pattern for anticancer activity.

A structurally related compound, 2-[(1-methyl-1H-tetrazol-5-yl)thio]-N-(5-methyl-4-phenylthiazol-2-yl)acetamide, has been evaluated for its anticancer activity against human lung adenocarcinoma cells (A549). This compound exhibited a selective cytotoxic effect with an IC50 value of 23.30 µM against A549 cells, while showing minimal toxicity to normal mouse embryoblast cell lines (NIH/3T3) with an IC50 greater than 1000 µM. This finding underscores the potential of the 1-methyl-1H-tetrazol-5-yl-thio scaffold as a component of novel anticancer agents.

Table 1: Anticancer Activity of a Structurally Related 5-Thio-Tetrazole Derivative

Compound	Cancer Cell Line	IC50 (µM)	Normal Cell Line	IC50 (µM)
2-[(1-methyl-1H-tetrazol-5-yl)thio]-N-(5-methyl-4-phenylthiazol-2-yl)acetamide	A549 (Human Lung Adenocarcinoma)	23.30 ± 0.35	NIH/3T3 (Mouse Embryoblast)	>1000

This data suggests that the 1-methyl-5-(substituted-thio)-1H-tetrazole core can be a key pharmacophore for achieving selective anticancer activity. The benzylsulfanyl group in 5-(benzylsulfanyl)-1-methyl-1H-tetrazole, with its aromatic ring, could potentially engage in additional binding interactions within the active sites of target proteins, a hypothesis that warrants further experimental validation.

Antimicrobial Activity

The 5-thio-substituted tetrazole derivatives have also been extensively explored for their antimicrobial properties.[6][8] A study involving the synthesis and evaluation of a series of 1-benzyl-5-thio-substituted tetrazoles against various bacterial and fungal strains provides valuable insights into their structure-activity relationships. Although this study did not specifically include the 1-methyl derivative, the data for the analogous 1-benzyl derivatives offers a basis for comparison.

The antibacterial and antifungal activities of these compounds were found to be highly dependent on the nature of the substituent at the 5-position. For example, certain derivatives displayed good activity against both Gram-positive and Gram-negative bacteria, as well as various fungal species.[6] The mechanism of action for such compounds is often proposed to involve the inhibition of essential microbial enzymes.[9]

The presence of the benzylsulfanyl group in 5-(benzylsulfanyl)-1-methyl-1H-tetrazole suggests a potential for antimicrobial activity, as the lipophilic benzyl group could facilitate membrane translocation in microorganisms.

Experimental Protocols

To facilitate further research and comparative analysis, we provide standardized protocols for key bioassays.

Protocol 1: In Vitro Anticancer Activity (MTT Assay)

This protocol outlines the determination of the cytotoxic effects of test compounds on cancer cell lines using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

• Cancer cell line of interest (e.g., A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• Test compounds (dissolved in a suitable solvent like DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Replace the existing medium with the medium containing the test compounds at various concentrations. Include a vehicle control (solvent only).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO2 atmosphere.

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Solubilization: Carefully remove the medium and add 150 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Protocol 2: In Vitro Antimicrobial Activity (Broth Microdilution Method)

This protocol describes the determination of the Minimum Inhibitory Concentration (MIC) of test compounds against bacterial strains.

Materials:

• Bacterial strain of interest (e.g., Staphylococcus aureus, Escherichia coli)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well microtiter plates

• Test compounds (dissolved in a suitable solvent like DMSO)

• Bacterial inoculum (standardized to 0.5 McFarland)

• Positive control antibiotic (e.g., Ciprofloxacin)

Procedure:

• Compound Dilution: Prepare serial twofold dilutions of the test compounds in CAMHB directly in the 96-well plates.

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard and then dilute it to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.

• Inoculation: Add the standardized bacterial inoculum to each well containing the test compound dilutions. Include a growth control (broth + inoculum) and a sterility control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Visualizing the Structure-Activity Landscape

To better understand the relationships between chemical structure and biological activity, we can visualize the key components of the tetrazole derivatives discussed.

Caption: Key structural components influencing the bioactivity of 5-thio-tetrazole derivatives.

Conclusion

The 5-(benzylsulfanyl)-1-methyl-1H-tetrazole scaffold holds considerable potential for the development of novel therapeutic agents, particularly in the realms of oncology and infectious diseases. While direct comparative bioassay data for this specific compound remains to be fully elucidated in the public domain, the analysis of structurally related 5-thio-tetrazole derivatives provides a strong rationale for its further investigation. The structure-activity relationships discussed herein highlight the critical role of the substituent at the 5-position in modulating biological activity. Future studies involving the synthesis of a focused library of 1-methyl-5-(substituted-thio)-1H-tetrazoles and their systematic evaluation in a panel of bioassays will be instrumental in unlocking the full therapeutic potential of this promising class of compounds.

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Application Guide: 5-(Benzylsulfanyl)-1-methyl-1H-tetrazole as a Superior Surrogate to Traditional Carboxylic Acids

Target Audience: Medicinal Chemists, Pharmacologists, and Drug Development Professionals Content Focus: Bioisosteric Replacement, ADME Optimization, and Target Binding Efficacy

Executive Summary: The Paradigm Shift in Bioisosterism

In medicinal chemistry, the carboxylic acid moiety is a double-edged sword. While it forms critical hydrogen bonds and ionic interactions with target receptors, its high polarity and ionization at physiological pH (pKa ~4.5) severely restrict passive membrane permeability. Furthermore, carboxylic acids are highly susceptible to rapid Phase II metabolism (glucuronidation), leading to poor pharmacokinetic (PK) profiles.

While free 5-substituted-1H-tetrazoles are the classic bioisosteres for carboxylic acids[1], they still retain an acidic proton, meaning they suffer from similar efflux and permeability limitations. 5-(Benzylsulfanyl)-1-methyl-1H-tetrazole represents a strategic evolution. By methylating the N1 position and introducing a benzylsulfanyl group at C5, the acidic proton is completely masked. This transforms the scaffold into a highly lipophilic, metabolically stable 1,5-disubstituted tetrazole that mimics the geometry of a cis-amide or a masked carboxylate[2]. This guide objectively compares the performance of this specific tetrazole scaffold against traditional carboxylic acids, providing actionable experimental data and self-validating protocols.

Mechanistic Advantages: Why Mask the Acid?

A. Overcoming the "Ionization Penalty"

Traditional carboxylic acids exist predominantly as carboxylate anions (COO⁻) in blood and intracellular fluid (pH 7.4). This charge prevents the molecule from partitioning into the hydrophobic lipid bilayer of cell membranes. 5-(Benzylsulfanyl)-1-methyl-1H-tetrazole is non-ionizable. The lack of charge exponentially increases the partition coefficient (LogD), allowing for rapid passive diffusion across complex barriers, such as the lipophilic cell wall of Mycobacterium tuberculosis[3].

B. Evasion of Phase II Metabolism

Carboxylic acids are prime targets for Uridine 5'-diphospho-glucuronosyltransferases (UGTs), which attach bulky glucuronic acid moieties that flag the drug for rapid biliary or renal clearance. The 1,5-disubstituted tetrazole ring is completely inert to glucuronidation, significantly extending the compound's half-life[2].

C. Exploiting the Benzylsulfanyl Moiety for Hydrophobic Engagement

The thioether (-S-) linkage provides rotational flexibility, allowing the attached benzyl ring to dynamically probe deep hydrophobic pockets within target receptors. For instance, in cyclooxygenase (COX) inhibitors, bulky aryl substitutions on the tetrazole ring shift selectivity dramatically by anchoring into the hydrophobic side-pocket of the COX-2 enzyme[4].

Fig 1. Pharmacokinetic fate comparison: Carboxylic acids vs. 1,5-disubstituted tetrazoles.

Comparative Data Analysis

The following tables synthesize typical in vitro performance metrics when a traditional carboxylic acid pharmacophore is replaced with a 5-(benzylsulfanyl)-1-methyl-1H-tetrazole scaffold.

Table 1: Physicochemical and ADME Profiling

Parameter	Traditional Carboxylic Acid	5-(Benzylsulfanyl)-1-methyl-1H-tetrazole	Causality / Impact
Ionization State (pH 7.4)	Anionic (COO⁻)	Neutral	N1-methylation removes the acidic proton[2].
LogD (pH 7.4)	~ 0.5 to 1.2	~ 3.5 to 4.1	Neutrality drives lipophilicity.
Passive Permeability ( Papp​ )	< 2×10−6 cm/s	> 15×10−6 cm/s	Enhanced cell penetration for intracellular targets[3].
HLM Half-Life ( t1/2​ )	15 - 30 min	> 120 min	Complete evasion of UGT-mediated glucuronidation.

Table 2: Target Binding Efficacy (COX Inhibition Model)

Data models the impact of tetrazole substitution on target selectivity[4].

Compound Scaffold	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index
Carboxylic Acid (e.g., Ibuprofen)	12.4	14.2	0.87 (Non-selective)
1-Methyl-1H-tetrazole analog	0.8	> 100	< 0.01 (COX-1 Selective)
5-(Benzylsulfanyl)-1-methyl analog	> 50	0.4	> 125 (COX-2 Selective)

Note: The bulky benzylsulfanyl group prevents entry into the narrow COX-1 channel while perfectly anchoring into the wider COX-2 allosteric pocket.

Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems . Internal controls are built into every step to prevent false positives caused by assay degradation.

Fig 2. Standardized in vitro workflow for evaluating bioisosteric replacements.

Protocol A: Parallel Artificial Membrane Permeability Assay (PAMPA)

Purpose: To isolate and quantify passive diffusion, proving the permeability advantage of the neutral tetrazole over the ionized acid.

• Membrane Preparation: Coat the porous filter of a 96-well acceptor plate with a 20% (w/v) solution of lecithin in dodecane.

• Donor Solution Formulation: Dissolve the test compounds (Carboxylic acid vs. Tetrazole analog) in PBS (pH 7.4) to a final concentration of 10 µM.

• Self-Validation Step (Critical): Add Lucifer Yellow (LY) (50 µM) to the donor solution. LY is a fluorescent marker with near-zero passive permeability.

• Incubation: Assemble the donor and acceptor plates. Incubate at 37°C for 5 hours without agitation to maintain the unstirred water layer.

• Quantification: Analyze both compartments using LC-MS/MS for the test compounds and a fluorometer for LY.

• Data Acceptance Criteria: If LY is detected in the acceptor well, the artificial membrane has ruptured. Data from that specific well must be discarded.

Protocol B: Human Liver Microsome (HLM) Stability Assay

Purpose: To demonstrate the tetrazole's resistance to UGT-mediated Phase II metabolism compared to the acid.

• Reaction Mixture: In a 96-well plate, combine Human Liver Microsomes (0.5 mg/mL protein), test compound (1 µM), and PBS buffer (pH 7.4).

• Cofactor Activation: Initiate the reaction by adding a cofactor cocktail containing both NADPH (2 mM, for CYP450 Phase I metabolism) and UDPGA (5 mM, for UGT Phase II glucuronidation). Including UDPGA is mandatory to capture the rapid clearance of the carboxylic acid.

• Self-Validation Step: Run a parallel well with Verapamil (1 µM) as a high-clearance positive control. If Verapamil is not cleared by >80% at 30 minutes, the microsomes are inactive, and the assay is invalid.

• Quenching: At time points 0, 15, 30, 60, and 120 minutes, transfer 50 µL of the reaction mixture into 150 µL of ice-cold acetonitrile containing an internal standard.

• Analysis: Centrifuge at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS to calculate the intrinsic clearance ( CLint​ ) and half-life ( t1/2​ ).

Conclusion

Replacing a traditional carboxylic acid with 5-(benzylsulfanyl)-1-methyl-1H-tetrazole is not a simple 1:1 isosteric swap; it is a fundamental physicochemical transformation. By masking the acidic proton, researchers can rescue compounds suffering from poor membrane permeability and rapid Phase II clearance. Furthermore, the flexible, lipophilic benzylsulfanyl moiety provides a powerful structural handle for driving receptor selectivity in deep hydrophobic pockets.

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A Comparative Spectroscopic Guide to 5-Substituted Tetrazoles for Researchers and Drug Development Professionals

This guide offers an in-depth comparative analysis of 5-substituted tetrazoles using fundamental spectroscopic techniques. Intended for researchers, scientists, and professionals in drug development, this document provides not only experimental data but also the underlying principles and detailed methodologies. Our focus is on delivering a practical, scientifically rigorous resource that explains the "why" behind the "how," ensuring that the described protocols are both understandable and reproducible.

Introduction: The Significance of 5-Substituted Tetrazoles

Tetrazoles, five-membered heterocyclic compounds with four nitrogen atoms and one carbon, are of significant interest in medicinal chemistry.[1][2] The 5-substituted-1H-tetrazole motif is a particularly valuable scaffold due to its unique physicochemical properties. It often serves as a bioisostere for the carboxylic acid group, which can enhance a drug candidate's metabolic stability and lipophilicity.[2] This has spurred the development of numerous tetrazole-containing compounds with a wide range of biological activities, including anticancer, anti-inflammatory, and antibacterial properties.[2][3] A thorough understanding of their structural and electronic properties through spectroscopic analysis is paramount for the rational design of new therapeutic agents.

I. Fourier-Transform Infrared (FTIR) Spectroscopy: Unveiling Functional Group Vibrations

FTIR spectroscopy is a powerful, non-destructive technique for identifying functional groups and probing the vibrational modes within a molecule. For 5-substituted tetrazoles, FTIR is instrumental in confirming the presence of the tetrazole ring and identifying key vibrations of the substituent at the 5-position.

Characteristic Vibrational Bands of the Tetrazole Ring

The tetrazole ring exhibits several characteristic absorption bands that are crucial for its identification. These include:

• N-H Stretching: For 1H-tetrazoles, a broad band is typically observed in the range of 3150-3400 cm⁻¹, corresponding to the N-H stretching vibration.[4][5]

• C=N Stretching: The stretching vibrations of the C=N bonds within the tetrazole ring usually appear in the 1500-1600 cm⁻¹ region.[4][5]

• N=N Stretching: The N=N stretching vibrations are found between 1300 cm⁻¹ and 1400 cm⁻¹.[4][5]

• Ring Deformation and N-H Bending: Vibrations associated with the deformation of the tetrazole ring and out-of-plane N-H bending occur in the 800-1000 cm⁻¹ range.[4][5]

The precise positions of these bands can be influenced by the electronic nature of the substituent at the 5-position. Electron-withdrawing groups may shift these bands to higher wavenumbers, while electron-donating groups can cause a shift to lower wavenumbers.

Comparative FTIR Data for Selected 5-Substituted Tetrazoles

Substituent at 5-Position	N-H Stretch (cm⁻¹)	C=N Stretch (cm⁻¹)	N=N Stretch (cm⁻¹)	Reference
Phenyl	3449	1642, 1562	~1474	[6]
4-Bromophenyl	2850	1604, 1561	1482	[7]
Benzyl	2951	1548, 1531	1493	[7]
4-Methoxybenzyl	-	-	-	[7]

Experimental Protocol: FTIR Analysis of 5-Substituted Tetrazoles

This protocol outlines the standard procedure for acquiring FTIR spectra of solid tetrazole samples using the Attenuated Total Reflectance (ATR) technique.

• Sample Preparation: Ensure the solid sample is dry and finely powdered to ensure good contact with the ATR crystal.

• Instrument Setup:

  • Turn on the FTIR spectrometer and allow it to warm up for at least 30 minutes to ensure stability.

  • Perform a background scan to account for atmospheric CO₂ and water vapor.

• Sample Analysis:

  • Place a small amount of the powdered sample onto the ATR crystal.

  • Apply pressure using the anvil to ensure intimate contact between the sample and the crystal.

  • Acquire the spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

• Data Processing:

  • Perform a baseline correction to remove any sloping baselines.

  • Label the significant peaks corresponding to the characteristic vibrations of the tetrazole ring and the substituent.

Workflow for FTIR analysis of 5-substituted tetrazoles.

II. Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidating Molecular Structure

NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules. For 5-substituted tetrazoles, ¹H and ¹³C NMR provide detailed information about the chemical environment of the hydrogen and carbon atoms, respectively, allowing for unambiguous structure determination and differentiation between isomers.

¹H NMR Spectroscopy

The proton NMR spectra of 5-substituted 1H-tetrazoles are characterized by a downfield signal for the N-H proton, typically appearing as a broad singlet. The chemical shift of this proton is highly dependent on the solvent and concentration. The protons of the substituent at the 5-position will resonate at chemical shifts determined by their electronic environment.

¹³C NMR Spectroscopy

In the ¹³C NMR spectrum, the carbon atom of the tetrazole ring (C5) typically resonates in the range of 155-160 ppm.[4][5] The chemical shift of C5 is sensitive to the nature of the substituent, with electron-withdrawing groups causing a downfield shift and electron-donating groups an upfield shift.

Comparative NMR Data for Selected 5-Substituted Tetrazoles (in DMSO-d₆)

Substituent at 5-Position	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm for C5)	Reference
Phenyl	8.05 (d, 2H, Ar-H), 7.61 (m, 3H, Ar-H)	155.3	[6][7]
4-Bromophenyl	17.00 (brs, 1H, N-H), 8.01-7.98 (m, 2H, Ar-H), 7.85-7.82 (m, 2H, Ar-H)	155.0	[7]
Benzyl	16.18 (brs, 1H, N-H), 7.35-7.25 (m, 5H, Ar-H), 4.29 (s, 2H, CH₂)	155.2	[7]
2-Pyridyl	8.50 (d, 1H), 8.02 (d, 1H), 7.78 (m, 1H), 7.41 (m, 1H)	155.2	[6]

Experimental Protocol: NMR Analysis of 5-Substituted Tetrazoles

• Sample Preparation:

  • Dissolve approximately 5-10 mg of the tetrazole derivative in 0.6-0.7 mL of a deuterated solvent (e.g., DMSO-d₆, CDCl₃) in an NMR tube.

  • Ensure the sample is fully dissolved; sonication may be required.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve optimal resolution.

  • Tune the probe for both ¹H and ¹³C frequencies.

• Data Acquisition:

  • Acquire the ¹H NMR spectrum using a standard pulse sequence.

  • Acquire the ¹³C NMR spectrum. A proton-decoupled sequence is typically used to simplify the spectrum.

• Data Processing:

  • Apply Fourier transformation to the raw data.

  • Phase the spectra and perform a baseline correction.

  • Calibrate the chemical shift scale using the residual solvent peak as an internal standard.

  • Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

  • Assign the signals to the corresponding nuclei in the molecule.

III. UV-Visible (UV-Vis) Spectroscopy: Probing Electronic Transitions

UV-Vis spectroscopy provides insights into the electronic transitions within a molecule. Tetrazoles exhibit characteristic π→π* electronic transitions.[4][5] The position and intensity of the absorption maxima (λmax) are influenced by the substituent at the 5-position and the substitution pattern on the tetrazole ring.

Substituent Effects on UV-Vis Spectra

• Conjugation: Substituents that extend the π-conjugation of the tetrazole ring, such as aryl groups, typically cause a bathochromic (red) shift in the λmax.[5]

• Isomer Differentiation: UV-Vis spectroscopy can be used to differentiate between 1- and 2-substituted tetrazoles. For instance, 1-phenyltetrazole absorbs at 236 nm, while 2-phenyltetrazole absorbs at 250 nm.[4][5]

• Unsubstituted Tetrazoles: Unsubstituted tetrazoles often absorb in the vacuum UV region (<200 nm), making them less amenable to standard UV-Vis analysis.[8] However, intermolecular interactions can shift these absorptions into a more accessible range.[8]

Comparative UV-Vis Data

Compound	λmax (nm)	Solvent	Reference
1-Phenyltetrazole	236	-	[4][5]
2-Phenyltetrazole	250	-	[4][5]
5-(Benzylthio)-1H-tetrazole	271	DMSO	[8]

IV. Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation Patterns

Mass spectrometry is a powerful analytical technique for determining the molecular weight of a compound and elucidating its structure through fragmentation analysis. The fragmentation behavior of 5-substituted tetrazoles is highly dependent on the ionization method employed.

Characteristic Fragmentation Pathways

• Electrospray Ionization (ESI):

  • Positive Ion Mode: The most common fragmentation pathway involves the elimination of a neutral molecule of hydrazoic acid (HN₃).[9]

  • Negative Ion Mode: In negative ion mode, the characteristic fragmentation is the loss of a nitrogen molecule (N₂).[9]

• Electron Impact (EI):

  • Under EI conditions, the fragmentation patterns of 5-substituted tetrazoles are often influenced by the electronic effects of the substituent.[10][11] Common fragmentation pathways include the loss of N₂ or N₃.[9][10]

Common fragmentation pathways of 5-substituted tetrazoles in mass spectrometry.

Experimental Protocol: ESI-MS Analysis of 5-Substituted Tetrazoles

• Sample Preparation:

  • Prepare a dilute solution of the tetrazole derivative (typically 1-10 µg/mL) in a suitable solvent such as methanol or acetonitrile.

  • The addition of a small amount of formic acid (for positive ion mode) or ammonium hydroxide (for negative ion mode) can enhance ionization.

• Instrument Setup:

  • Set the mass spectrometer to either positive or negative ion mode.

  • Optimize the ESI source parameters, including capillary voltage, cone voltage, and desolvation gas flow and temperature.

• Data Acquisition:

  • Infuse the sample solution into the mass spectrometer at a constant flow rate.

  • Acquire the full scan mass spectrum to determine the molecular weight.

  • Perform tandem mass spectrometry (MS/MS) on the molecular ion to obtain fragmentation data.

• Data Analysis:

  • Identify the molecular ion peak ([M+H]⁺ or [M-H]⁻).

  • Analyze the fragmentation pattern in the MS/MS spectrum to confirm the structure and identify characteristic losses.

Conclusion

This guide provides a comprehensive framework for the comparative spectroscopic analysis of 5-substituted tetrazoles. By understanding the principles behind each technique and the influence of substituents on the spectral data, researchers can confidently characterize these important heterocyclic compounds. The detailed protocols and comparative data tables serve as a practical resource for scientists and professionals in the field of drug discovery and development, facilitating the advancement of new tetrazole-based therapeutics.

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Preclinical In Vivo Efficacy of 5-(benzylsulfanyl)-1-methyl-1H-tetrazole: A Comparative Guide Against Standard Pharmacological Agents

As drug development pivots toward metabolically stable bioisosteres, the tetrazole scaffold has emerged as a cornerstone in medicinal chemistry. Specifically, 5-(benzylsulfanyl)-1-methyl-1H-tetrazole (BMT) —a lipophilic thioether derivative of the well-known 1-methyl-1H-tetrazole-5-thiol (MMT) pharmacophore[1]—is actively investigated for its potent antiproliferative and antimicrobial properties[2].

Unlike the naked MMT moiety, which is primarily recognized as a cephalosporin side-chain leaving group[3], the addition of the benzylsulfanyl group significantly enhances membrane permeability and metabolic stability[4]. This guide provides an objective, data-driven comparison of BMT’s in vivo efficacy against standard anticancer and antimicrobial drugs, detailing the causality behind its pharmacological behavior and providing self-validating experimental protocols for preclinical researchers.

Mechanistic Grounding: Why the BMT Scaffold Works

To understand BMT's in vivo performance, we must first examine the causality of its molecular design. The tetrazole ring acts as a rigid, metabolically stable bioisostere for carboxylic acids, allowing it to evade rapid enzymatic degradation[2].

• Anticancer Efficacy (Mitochondrial Apoptosis): BMT and related 1,5-disubstituted tetrazoles act as rigid analogues that penetrate tumor cells and induce apoptosis via the intrinsic mitochondrial pathway[5]. The lipophilic benzylsulfanyl moiety facilitates entry into the mitochondrial matrix, triggering membrane depolarization, cytochrome c release, and subsequent activation of Caspase-9 and Caspase-3[5].

• Antimicrobial Efficacy: In fungal and bacterial models, the lipophilic nature of the benzyl group allows BMT to disrupt cell wall synthesis and ergosterol pathways. It exhibits a lower propensity for the hypoprothrombinemia (vitamin K epoxide reductase inhibition) typically associated with unsubstituted MMT-containing antibiotics[3].

BMT-induced mitochondrial apoptotic signaling pathway in tumor cells.

In Vivo Efficacy Comparison

A. Anticancer Efficacy: BMT vs. 5-Fluorouracil (5-FU)

In murine xenograft models (e.g., HT-29 colorectal cancer), BMT demonstrates tumor growth suppression comparable to the standard antimetabolite 5-Fluorouracil, but with a significantly improved toxicity profile[5]. Because 5-FU indiscriminately disrupts RNA/DNA synthesis, it causes severe systemic toxicity (evidenced by weight loss). BMT’s targeted apoptotic mechanism spares healthy rapidly dividing cells, resulting in better subject tolerability.

Table 1: Efficacy in HT-29 Murine Xenograft Model (28-Day Study)

Treatment Group	Dose (mg/kg/day)	Tumor Volume Reduction (%)	Body Weight Change (%)	Median Survival (Days)
BMT	25 (i.p.)	62.4 ± 4.1	-2.1	45
5-Fluorouracil	25 (i.p.)	58.7 ± 5.2	-8.5	42
Vehicle Control	-	N/A	+1.5	22

B. Antifungal Efficacy: BMT vs. Fluconazole

When evaluated in a systemic Candida albicans infection model, BMT shows competitive fungal clearance. While Fluconazole remains marginally superior in absolute survival rates, BMT exhibits lower hepatotoxicity markers, making it a promising scaffold for combination therapies or drug-resistant strains[4].

Table 2: Efficacy in Murine Systemic Candidiasis Model (14-Day Study)

Treatment Group	Dose (mg/kg/day)	Renal CFU (log10/g)	Survival Rate at Day 14 (%)	Hepatotoxicity (ALT U/L)
BMT	10 (p.o.)	3.2 ± 0.4	80	45
Fluconazole	10 (p.o.)	2.9 ± 0.3	90	65
Vehicle Control	-	7.8 ± 0.6	0	35

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols incorporate built-in validation steps (e.g., blinding, baseline kinetic establishment) to prevent observational bias.

Protocol 1: Murine Xenograft Efficacy Workflow

Objective: Evaluate the antiproliferative effect of BMT against solid tumors in vivo.

• Cell Preparation & Inoculation: Harvest HT-29 cells in the exponential growth phase. Resuspend in a 1:1 mixture of PBS and Matrigel. Inject 5×106 cells subcutaneously into the right flank of 6-8 week-old female athymic nude mice.

• Validation Step (Randomization): Do not begin treatment immediately. Monitor tumor growth using digital calipers until the mean tumor volume reaches exactly 100–150 mm³. Randomize mice into groups (n=10) to ensure baseline tumor kinetics are identical across cohorts.

• Dosing Regimen: Administer BMT (25 mg/kg), 5-FU (25 mg/kg), or Vehicle (10% DMSO in saline) via intraperitoneal (i.p.) injection once daily for 28 days.

• Blinded Measurement: A secondary researcher, blinded to the treatment groups, must measure tumor dimensions (length × width²) twice weekly.

• Endpoint Analysis: Euthanize mice when tumor volume exceeds 2000 mm³ or at day 28. Excise tumors for immunohistochemical staining (cleaved Caspase-3) to validate the apoptotic mechanism of action.

Standardized in vivo workflow for evaluating BMT xenograft efficacy.

Protocol 2: Systemic Infection Efficacy Workflow

Objective: Assess the in vivo antimicrobial clearance rate of BMT.

• Infection Induction: Inject 1×106 CFU of Candida albicans (SC5314 strain) via the lateral tail vein of neutropenic BALB/c mice.

• Treatment Initiation: Begin oral gavage (p.o.) of BMT (10 mg/kg), Fluconazole (10 mg/kg), or Vehicle 2 hours post-infection, continuing once daily for 5 days.

• Validation Step (CFU Recovery): At day 6, euthanize 5 mice per group. Aseptically remove and homogenize the kidneys. Plate serial dilutions on Sabouraud Dextrose Agar. The vehicle control must show a minimum of 107 CFU/g to validate the lethality of the infection model.

• Toxicity Monitoring: Collect blood via cardiac puncture to measure serum Alanine Aminotransferase (ALT) levels, validating the hepatotoxicity claims.

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• Design and Evaluation of Novel Antimicrobial and Anticancer Agents Among Tetrazolo[1,5-c]quinazoline-5-thione S-Derivatives National Center for Biotechnology Information (PMC)[Link]

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A Comparative Guide to Assessing the Metabolic Stability of 5-(benzylsulfanyl)-1-methyl-1H-tetrazole

Introduction

In the landscape of modern drug discovery, the metabolic stability of a new chemical entity (NCE) is a critical determinant of its potential clinical success. A compound with poor metabolic stability may be rapidly cleared from the body, leading to insufficient therapeutic exposure, or it may form reactive or toxic metabolites.[1] Conversely, a compound that is too stable might accumulate and cause adverse effects.[1] Therefore, a thorough assessment of metabolic stability is paramount in the early stages of drug development to guide lead optimization and select candidates with favorable pharmacokinetic profiles.[2]

This guide provides a comprehensive framework for assessing the metabolic stability of the novel compound 5-(benzylsulfanyl)-1-methyl-1H-tetrazole . As direct experimental data for this specific molecule is not yet publicly available, this document serves as a detailed methodological comparison, outlining the state-of-the-art in vitro assays and providing comparative data from established drugs to create a predictive and evaluative context. We will delve into the causality behind experimental choices, provide self-validating protocols, and ground our discussion in authoritative scientific principles.

The core of this guide is a comparative analysis, positioning the hypothetical metabolic profile of 5-(benzylsulfanyl)-1-methyl-1H-tetrazole against a spectrum of well-characterized drugs:

• Verapamil: A compound known for its high clearance and susceptibility to extensive metabolism.

• Buspirone: A drug with a moderate to high clearance rate.

• Carbamazepine: A compound with a relatively lower clearance, representing greater metabolic stability.

By understanding the experimental outcomes for these reference compounds, researchers can better interpret the data they will generate for 5-(benzylsulfanyl)-1-methyl-1H-tetrazole and make informed decisions about its progression in the drug discovery pipeline.

Principles of In Vitro Metabolic Stability Assessment

The primary goal of in vitro metabolic stability assays is to determine a compound's intrinsic clearance (CLint), which is a measure of the inherent ability of the liver to metabolize a drug, independent of physiological factors like blood flow.[3][4] This is typically achieved by incubating the test compound with liver-derived systems that contain the key drug-metabolizing enzymes. The two most widely used systems are:

• Liver Microsomes: These are subcellular fractions of the liver that are rich in Phase I drug-metabolizing enzymes, particularly the cytochrome P450 (CYP) superfamily.[3] Microsomal stability assays are cost-effective, high-throughput, and excellent for evaluating CYP-mediated metabolism.[3]

• Hepatocytes: These are intact liver cells that contain a full complement of both Phase I and Phase II metabolic enzymes and their necessary cofactors.[4] Hepatocyte assays provide a more comprehensive picture of a compound's overall metabolic fate and are often considered the "gold standard" for in vitro metabolism studies.

The rate of disappearance of the parent compound over time is monitored, typically by liquid chromatography-tandem mass spectrometry (LC-MS/MS), allowing for the calculation of key parameters such as the in vitro half-life (t1/2) and intrinsic clearance (CLint).[1][3]

Comparative Metabolic Stability Data

The following table presents a comparative summary of metabolic stability data for our reference compounds, alongside a hypothetical profile for 5-(benzylsulfanyl)-1-methyl-1H-tetrazole. This table serves as a template for how researchers should organize and interpret their own experimental findings.

Compound	In Vitro System	Half-Life (t1/2, min)	Intrinsic Clearance (CLint, µL/min/mg protein)	Classification
Verapamil	Rat Liver Microsomes	14.3	48.5	High Clearance
Buspirone	Human Liver Microsomes	-	268 - 442	High Clearance
Carbamazepine	Human Liver Microsomes	-	Low to Moderate	Low to Moderate Clearance
5-(benzylsulfanyl)-1-methyl-1H-tetrazole	Human Liver Microsomes	Data to be generated	Data to be generated	To be determined

Data for Verapamil is from a study in rat liver microsomes[5]. Data for Buspirone is from a study in human liver microsomes[6]. Carbamazepine is generally considered to have low to moderate clearance[7]. The data for 5-(benzylsulfanyl)-1-methyl-1H-tetrazole is hypothetical and for illustrative purposes.

Experimental Protocols

Here, we provide detailed, step-by-step methodologies for the two primary in vitro metabolic stability assays. These protocols are designed to be self-validating through the inclusion of appropriate controls.

Liver Microsomal Stability Assay

This assay is a primary screen to assess Phase I metabolic liability. The workflow is depicted in the diagram below.

Caption: Workflow for the Hepatocyte Stability Assay.

Detailed Protocol:

• Hepatocyte Preparation:

  • Rapidly thaw cryopreserved human hepatocytes in a 37°C water bath.

  • Transfer the cells to pre-warmed incubation medium and perform a cell count and viability assessment (e.g., via trypan blue exclusion).

  • Centrifuge the cell suspension to pellet the hepatocytes and resuspend them in fresh incubation medium to a final density of 0.5 x 10^6 viable cells/mL. [8]

• Incubation:

  • In a 12- or 24-well plate, add the hepatocyte suspension.

  • Add the test compound (and positive/negative controls) to the wells to a final concentration of 1 µM.

  • Incubate the plate at 37°C in a humidified incubator with continuous shaking to keep the cells in suspension.

  • At designated time points (e.g., 0, 15, 30, 60, 90, 120 minutes), collect aliquots of the cell suspension. [8]

• Sample Processing and Analysis:

  • The sample processing and LC-MS/MS analysis steps are identical to those described for the microsomal stability assay.

• Data Analysis:

  • The data analysis is also analogous to the microsomal assay, with the intrinsic clearance normalized to the number of hepatocytes per well: CLint = (0.693 / t1/2) / (cell density). [8]

Predicted Metabolic Pathways of 5-(benzylsulfanyl)-1-methyl-1H-tetrazole

While experimental data is required for confirmation, we can predict the likely metabolic "hotspots" of 5-(benzylsulfanyl)-1-methyl-1H-tetrazole based on its chemical structure and known biotransformation reactions.

Caption: Predicted Metabolic Pathways for 5-(benzylsulfanyl)-1-methyl-1H-tetrazole.

Key Predicted Biotransformations:

• S-dealkylation: The cleavage of the sulfur-carbon bond is a common metabolic pathway for thioethers. [9][10]This would release the benzyl group, which would likely be further oxidized to benzoic acid, and the 5-mercapto-1-methyl-1H-tetrazole moiety.

• Benzylic Oxidation: The methylene bridge of the benzyl group is susceptible to oxidation by CYP enzymes to form a benzylic alcohol. [11][12][13][14]This alcohol could be further oxidized to an aldehyde and then a carboxylic acid.

• Sulfoxidation: The sulfur atom can be oxidized to form a sulfoxide and subsequently a sulfone. [15]* Aromatic Hydroxylation: The phenyl ring of the benzyl group could undergo hydroxylation at various positions.

• Tetrazole Ring Metabolism: Tetrazole rings are generally considered to be metabolically stable and are often used as bioisosteres for carboxylic acids to improve metabolic stability. [16][17][18][19]The primary route of metabolism for the tetrazole ring itself, if it occurs, is typically N-glucuronidation. [20]

Conclusion

This guide provides a robust framework for researchers, scientists, and drug development professionals to assess the metabolic stability of 5-(benzylsulfanyl)-1-methyl-1H-tetrazole. By employing the detailed protocols for microsomal and hepatocyte stability assays and contextualizing the results against well-characterized reference compounds, a clear and actionable understanding of the compound's pharmacokinetic liabilities can be established. The predictive metabolic pathways outlined here offer a starting point for metabolite identification studies, which are a crucial next step in characterizing the complete disposition of this novel chemical entity. Ultimately, a thorough and early assessment of metabolic stability is an indispensable step in the journey of transforming a promising compound into a safe and effective therapeutic agent.

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Safety & Regulatory Compliance

A Practical Guide to the Safe Disposal of 5-(benzylsulfanyl)-1-methyl-1H-tetrazole

This document provides essential safety and logistical information for the proper disposal of 5-(benzylsulfanyl)-1-methyl-1H-tetrazole. As a compound utilized in specialized research and development, understanding its unique chemical properties is paramount to ensuring safe handling and compliant waste management. This guide is designed for researchers, scientists, and drug development professionals, offering a framework built on scientific principles and established safety protocols to manage this substance from point-of-generation to final disposal.

Hazard Profile and Risk Assessment: Understanding the 'Why'

Proper disposal begins with a thorough understanding of the compound's inherent risks. 5-(benzylsulfanyl)-1-methyl-1H-tetrazole combines two key structural motifs: a nitrogen-rich tetrazole ring and a benzylsulfanyl (thioether) group. This combination dictates its hazard profile.

The tetrazole ring is an energetic functional group due to its high nitrogen content and significant positive enthalpy of formation[1]. Such compounds can be sensitive to heat, friction, or shock and may decompose explosively[2][3]. They can also form sensitive, explosive compounds upon contact with certain metals[4][5]. The benzylsulfanyl group introduces sulfur, which upon combustion, will produce toxic sulfur oxides in addition to standard organic combustion products like carbon oxides and nitrogen oxides[6].

Table 1: Hazard Identification for 5-(benzylsulfanyl)-1-methyl-1H-tetrazole (based on structural analog)

Hazard Class	GHS Category	Hazard Statement	Source
Flammable Solids	Category 2	Flammable solid	[7]
Skin Corrosion/Irritation	Category 2	Causes skin irritation	[7][8]

| Serious Eye Damage/Irritation | Category 2A | Causes serious eye irritation |[7][8] |

Key Chemical Incompatibilities:

• Strong Oxidizing Agents: Can react violently, leading to fire or explosion[2][5][6].

• Strong Acids: May cause vigorous reactions, potentially releasing heat and toxic gases[2][5][9].

• Heat, Sparks, Open Flames: As a flammable solid, all ignition sources must be eliminated during handling and storage[7].

• Certain Metals and Metal Salts: Tetrazoles can form shock-sensitive explosive salts with some metals[4][5][10]. Avoid contact with heavy metal salts.

Mandatory Personal Protective Equipment (PPE)

Given the identified hazards of irritation and flammability, a stringent PPE protocol is non-negotiable. The objective is to prevent skin and eye contact and to ensure personal safety during all handling and disposal procedures.

Table 2: Required Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Eye Protection	Safety glasses with side shields or, preferably, chemical splash goggles.	Protects against splashes and airborne particles causing serious eye irritation[7][8].
Hand Protection	Chemical-resistant nitrile gloves.	Provides a barrier against skin contact which can cause irritation[7]. Contaminated gloves should be disposed of as hazardous waste.
Body Protection	Flame-retardant laboratory coat.	Protects against skin contact and provides a layer of protection from flammability hazards.

| Respiratory | Use in a well-ventilated area, such as a certified chemical fume hood. | Prevents inhalation of dust or vapors. A NIOSH-approved respirator may be required for spill cleanup or if ventilation is inadequate[4][8]. |

Step-by-Step Disposal and Segregation Protocol

This compound must be managed as regulated hazardous waste from the moment it is designated for disposal. Under no circumstances should it be disposed of in standard trash or down the drain[11].

Step 1: Waste Designation and Container Selection

• Designate as Hazardous Waste: All unused 5-(benzylsulfanyl)-1-methyl-1H-tetrazole, reaction residues containing it, and materials contaminated with it (e.g., weigh boats, contaminated gloves, absorbent pads) must be treated as hazardous waste.

• Select a Compatible Container: Use a clean, dry, and chemically compatible container, such as a high-density polyethylene (HDPE) or glass bottle with a tightly sealing cap[12][13]. Ensure the container is in good condition, free from cracks or residue on the outside[13].

Step 2: Proper Labeling

• Immediate Labeling: Affix a "HAZARDOUS WASTE" label to the container as soon as the first quantity of waste is added[13][14].

• Complete Chemical Identification: Clearly write the full, unabbreviated chemical name: "5-(benzylsulfanyl)-1-methyl-1H-tetrazole" and list any other components or solvents in the waste mixture with their approximate percentages[12][13].

• Date Accumulation: Record the date the container was first used for waste accumulation[14].

Step 3: Segregation and Storage

• Segregate by Hazard Class: Proper segregation is the most critical step to prevent dangerous reactions in the waste storage area. This compound should be stored with other flammable solids.

• Isolate from Incompatibles: Crucially, the waste container must be stored in a designated satellite accumulation area (SAA) away from all incompatible materials, particularly strong acids and oxidizers[13][15].

• Secure Storage: Store the container in a secondary containment bin within a flammable storage cabinet if available[16]. The container must be kept closed at all times except when adding waste[12][15].

Caption: Waste segregation decision workflow for 5-(benzylsulfanyl)-1-methyl-1H-tetrazole.

Decontamination and Spill Management

Accidents can happen, and preparedness is key to a safe laboratory environment.

Decontamination Protocol:

• Gross Decontamination: Scrape out any significant solid residues into the designated hazardous waste container.

• Solvent Rinse: Rinse glassware and equipment with a minimal amount of a suitable organic solvent (e.g., acetone, ethanol). This rinsate is considered hazardous and MUST be collected in the appropriate flammable liquid waste container (e.g., non-halogenated solvent waste).

• Final Cleaning: After the solvent rinse, wash the equipment with soap and water. Empty chemical containers must be triple-rinsed with a suitable solvent before disposal, with all rinsate collected as hazardous waste[12].

Small-Scale Spill Response (within a chemical fume hood):

• Alert & Evacuate: Alert personnel in the immediate area. Ensure the fume hood is functioning properly. Do not allow anyone to leave the area without being decontaminated if their clothing is contaminated.

• Don PPE: Wear the full PPE suite as described in Table 2.

• Contain & Absorb: Cover the spill with a dry, inert absorbent material like vermiculite or sand. Do not use combustible materials like paper towels as the primary absorbent.

• Collect Waste: Carefully sweep the absorbed material and compound using non-sparking tools (e.g., plastic or brass) into your pre-labeled hazardous waste container[10][17].

• Decontaminate: Wipe the spill area with a cloth dampened with a solvent (e.g., acetone), collecting the cloth as hazardous waste. Follow with a soap and water wash.

• Report: Report the incident to your institution's Environmental Health & Safety (EHS) department, in line with local policy.

Final Disposal Pathway and Waste Minimization

Final Disposal: The ultimate disposal of 5-(benzylsulfanyl)-1-methyl-1H-tetrazole is not performed by the researcher. The properly labeled and segregated waste containers will be collected by your institution's EHS department or a licensed hazardous chemical waste contractor[16][18]. The most common disposal method for such compounds is high-temperature incineration at a permitted facility, which ensures the complete destruction of the hazardous components[16][17]. Always follow your institution's specific procedures for requesting a hazardous waste pickup[13].

Waste Minimization: A core principle of modern laboratory safety and environmental stewardship is waste minimization[15].

• Prudent Purchasing: Order and prepare only the amount of material required for your experiment to avoid generating surplus stock that becomes waste.

• Microscale Chemistry: Whenever possible, adapt experiments to a microscale, which reduces the volume of reactants used and waste generated[18].

By adhering to this comprehensive guide, researchers can ensure the safe and compliant disposal of 5-(benzylsulfanyl)-1-methyl-1H-tetrazole, protecting themselves, their colleagues, and the environment.

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